Benzaldehyde

• IUPAC Name: benzaldehyde
• InChI: InChI=1S/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6H
• InChI Key: HUMNYLRZRPPJDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=O
• Molecular Formula: C7H6O, Array, C6H5CHO
• Related CAS: 26006-39-3
• DSSTOX Substance ID: DTXSID8039241
• Molecular Weight: 106.12 g/mol
• Physical Description: Benzaldehyde appears as a clear colorless to yellow liquid with a bitter almond odor. Flash point near 145 °F. More denser than water and insoluble in water. Hence sinks in water. Vapors are heavier than air. The primary hazard is to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways. Used in flavoring and perfume making., Liquid, Colorless to yellowish liquid with an odor of almond oil; [AIHA] In air, readily oxidizes to benzoic acid; [CAMEO], COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR., colourless to yellow liquid with a sweet, strong almond odour
• Boiling Point: 354 °F at 760 mmHg (NTP, 1992), 178.7 °C, 62.00 to 63.00 °C. @ 10.00 mm Hg, 179 °C
• Flash Point: 148 °F (NTP, 1992), 145 °F, 63 °C (Closed cup), 73.9 °C (Open cup), 63 °C c.c.
• Solubility: less than 0.1 mg/mL at 67.1 °F (NTP, 1992), In water, 6950 mg/L at 25 °C, Approximately 0.6% wt. at 20 °C, Miscible with alcohol, ether, fixed and volatile oils, Soluble in liquid ammonia, Solubility of water in benzaldehyde at 20 °C, wt%: 1.5, 6.95 mg/mL at 25 °C, Solubility in water at 25 °C: poor, very slightly soluble in water; soluble in organic solvents, oils, miscible at room temperature (in ethanol)
• Density: 1.046 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.050 at 15 °C/4 °C, Relative density (water = 1): 1.05, 1.040-1.047
• Vapor Density: 3.65 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 3.66 (Air = 1), Relative vapor density (air = 1): 3.7
• Vapor Pressure: 1 mmHg at 79.2 °F ; 5 mmHg at 122.2 °F; 10 mmHg at 144 °F (NTP, 1992), 0.12 [mmHg], 1.27 mm Hg at 25 °C, Vapor pressure, Pa at 26 °C: 133
• Impurities: Usually chlorides., Traces of chlorine compounds may be detectable in benzaldehyde obtained by the hydrolysis of benzal chloride, whereas benzaldehyde obtained by oxidation may contain byproducts formed in the oxidation of toluene. Benzaldehyde can now be produced, by hydrolysis of benzal chloride and by partial oxidation of toluene, to such a high standard of purity that it is suitable for all known applications., Specifications, especially regarding impurities, vary considerably for grades used for dye manufacture from those used in perfumery., Benzal chloride, nitrobenzene, and benzoic acid were detected as impurities in benzaldehyde.
• Color/Form: Strongly refractive liquid, becoming yellowish on keeping, Colorless or yellowish, strongly refractive volatile oil
• CAS No.: 100-52-7, 8013-76-1
• Melting Point: -15 °F (NTP, 1992), -57.12 °C, -26 °C

Description

Historical Context of Benzaldehyde Research Evolution

The journey of this compound research began in 1803 when it was first extracted by the French pharmacist Martrès from bitter almonds. wikipedia.orgvedantu.com In the 1830s, the foundational work of German chemists Justus von Liebig and Friedrich Wöhler on this compound significantly contributed to the development of structural theory in organic chemistry. britannica.com The first synthesis of this compound was achieved by Friedrich Wöhler and Justus von Liebig in 1832. wikipedia.org

Initially, the primary source of this compound was natural, extracted from the glycoside amygdalin (B1666031) found in bitter almonds. vedantu.combritannica.com Industrial synthesis later became prominent, with methods such as the chlorination of toluene (B28343) to benzal chloride followed by hydrolysis. britannica.com Over the years, numerous other synthetic routes have been developed, including the oxidation of toluene, hydrolysis of benzal chloride, and the Gattermann-Koch reaction which involves the carbonylation of benzene (B151609). wikipedia.orgvedantu.com The evolution of its synthesis reflects the broader advancements in industrial organic chemistry, moving towards more efficient and environmentally benign processes.

A significant portion of synthetic this compound is produced via the liquid-phase chlorination and oxidation of toluene. wikipedia.org Other methods that have been developed include the partial oxidation of benzyl (B1604629) alcohol and the alkali hydrolysis of benzal chloride. wikipedia.org Natural this compound can be produced from cinnamaldehyde (B126680), obtained from cassia oil, through a retro-aldol reaction. wikipedia.org

Table 1: Key Milestones in this compound Research

Year	Milestone	Key Figures	Significance
1803	First extraction from bitter almonds	Martrès	Discovery of the compound. wikipedia.orgvedantu.com
1830s	Investigation of the compound	Justus von Liebig & Friedrich Wöhler	Laid the foundation for structural theory in organic chemistry. britannica.com
1832	First synthesis of this compound	Friedrich Wöhler & Justus von Liebig	Demonstrated the ability to create the compound synthetically. wikipedia.org
Industrial Era	Development of industrial synthesis	Multiple researchers	Enabled large-scale production for various applications. britannica.com

Contemporary Significance of this compound in Chemical Sciences

This compound's importance in modern chemical sciences is extensive, primarily due to its versatile reactivity. researchgate.netchemicalbull.com It serves as a crucial intermediate in the synthesis of a wide range of organic compounds, including dyes, pigments, and plasticizers. chemicalbull.com

In the realm of organic synthesis , this compound is a fundamental building block. It participates in a variety of reactions typical of aldehydes, such as nucleophilic addition. fiveable.mefiveable.me For instance, it reacts with hydrocyanic acid to form mandelic acid, a precursor to various pharmaceuticals. wikipedia.org The Cannizzaro reaction, a disproportionation reaction in the presence of a strong base, yields benzyl alcohol and benzoic acid from this compound. wikipedia.org Furthermore, it is a key reactant in the synthesis of compounds like dibenzalacetone and various imidazole (B134444) derivatives. wisdomlib.org

The field of green chemistry has seen a surge in research involving this compound. rjpn.org Efforts are focused on developing more sustainable and environmentally friendly methods for its synthesis and for its use in other reactions. rjpn.orgmisericordia.edu This includes the use of atmospheric oxygen as a green oxidant and the application of recyclable catalysts. misericordia.edu The solvent-free oxidation of benzyl alcohol to this compound using molecular oxygen over supported nano-size gold catalysts is a prime example of these green initiatives. rsc.org

In asymmetric catalysis , this compound is a common substrate for testing the efficacy of new chiral catalysts. The development of methods for the asymmetric hydrogenation, alkylation, and allylation of this compound is crucial for producing enantiomerically pure chiral alcohols, which are valuable intermediates in the pharmaceutical industry. acs.orgresearchgate.netnih.gov For example, asymmetric transfer hydrogenation of this compound derivatives can yield chiral benzyl alcohols with high enantiomeric excess. acs.org

The significance of this compound extends to medicinal chemistry , where its derivatives are explored for various therapeutic applications. mdpi.com Researchers have synthesized and studied this compound derivatives as potential inhibitors for enzymes like tyrosinase and for conditions such as Alzheimer's disease. mdpi.comnih.gov For instance, certain benzimidazole-based this compound derivatives have shown potent inhibitory activity against acetylcholinesterase and butyrylcholinesterase, enzymes implicated in Alzheimer's disease. mdpi.com

Table 2: Applications of this compound in Different Chemical Science Fields

Field of Science	Specific Application	Example Compounds/Reactions
Organic Synthesis	Precursor for various organic compounds	Mandelic acid, Benzoin (B196080), Cinnamic acid. wikipedia.orgbritannica.com
Green Chemistry	Environmentally benign synthesis and reactions	Oxidation with atmospheric oxygen, use of recyclable catalysts. misericordia.edursc.org
Asymmetric Catalysis	Substrate for developing chiral catalysts	Asymmetric hydrogenation to chiral benzyl alcohols. acs.org
Medicinal Chemistry	Synthesis of biologically active derivatives	Tyrosinase inhibitors, potential Alzheimer's disease therapeutics. mdpi.comnih.gov

Scope and Objectives of Current this compound Research

Current research on this compound is driven by several key objectives aimed at enhancing its utility and sustainability. A major focus is the development of more efficient and greener synthetic routes to this compound itself. databridgemarketresearch.comnih.gov This includes the selective oxidation of toluene using novel catalysts to improve yield and reduce byproducts. mdpi.com

Another significant area of research is the expansion of this compound's role as a versatile chemical intermediate. This involves exploring its reactivity in novel transformations and its use in the synthesis of complex molecules and materials. chemicalbull.comresearchgate.net For example, this compound-functionalized ionic liquids are being investigated for their unique properties and applications. researchgate.net

The development of new catalytic systems that utilize this compound as a substrate remains a vibrant area of research. This includes advancing asymmetric catalysis to achieve higher enantioselectivity in the synthesis of chiral compounds derived from this compound. chemrxiv.orgmdpi.com The goal is to create highly efficient catalytic systems for reactions like the Henry reaction, producing chiral nitroaldols with excellent enantiomeric purity. mdpi.com

Furthermore, there is a growing interest in the biological activities of this compound and its derivatives. Research is ongoing to discover and optimize this compound-based compounds with potential applications in medicine and agriculture. mdpi.comresearchgate.net This includes designing and synthesizing derivatives as selective inhibitors for specific enzymes, such as aldehyde dehydrogenases (ALDHs), which are implicated in cancer. mdpi.com

The future scope of this compound research also points towards its application in materials science, such as in the synthesis of polymers and resins. chemicalbull.com The market for this compound is projected to grow, driven by its increasing demand in the fragrance, flavor, and pharmaceutical industries. databridgemarketresearch.comgrandviewresearch.com This economic outlook provides further impetus for research and development in all aspects of this compound chemistry. openpr.com

Table 3: Current Research Objectives for this compound

Research Area	Primary Objective	Example of Research Focus
Green Synthesis	Develop sustainable production methods	Selective oxidation of toluene with recyclable catalysts. mdpi.com
Chemical Intermediate	Expand synthetic utility	Synthesis and application of this compound-functionalized ionic liquids. researchgate.net
Catalysis	Design novel and efficient catalytic systems	Asymmetric Henry reaction for chiral nitroaldol synthesis. mdpi.com
Bioactivity	Discover and optimize biologically active derivatives	Design of selective ALDH1A3 inhibitors for cancer therapy. mdpi.com

Advanced Synthetic Methodologies for Benzaldehyde and Its Derivatives

Catalytic Oxidation Approaches for Benzaldehyde Production

The synthesis of this compound, a key intermediate in the chemical industry, has moved towards more sustainable and efficient catalytic methods. Catalytic oxidation, in particular, offers a promising alternative to traditional stoichiometric routes, which often generate significant waste. Advanced methodologies focus on the use of molecular oxygen or clean oxidants like hydrogen peroxide, coupled with sophisticated catalyst design to achieve high selectivity and conversion under mild conditions.

Aerobic Oxidation of Benzyl (B1604629) Alcohol to this compound Derivatives

The aerobic oxidation of benzyl alcohol is a widely studied model reaction for developing selective oxidation catalysts. The goal is to efficiently convert the alcohol to the aldehyde without over-oxidation to benzoic acid. This has led to the development of advanced nanocatalysts and detailed mechanistic studies to optimize reaction pathways.

Heterogeneous nanocatalysts are central to modern green chemistry approaches for this compound synthesis. Palladium (Pd) nanoparticles, in particular, have demonstrated high activity and selectivity. osti.gov Commercially available aluminum oxy-hydroxide-supported palladium (Pd/AlO(OH)) nanoparticles (0.5 wt. % Pd, ~3 nm in size) have been shown to be highly effective for the selective oxidation of various benzyl alcohol compounds. nih.govdoaj.org This catalytic system operates efficiently under mild, solvent-free conditions, utilizing a continuous stream of O₂ and ultrasonic irradiation. nih.govdoaj.org

The presence of a base, such as potassium hydroxide (B78521) (KOH), is crucial for the reaction to proceed. The proposed mechanism involves the base facilitating the removal of the alcohol proton, which is then transported to the metal catalyst. nih.gov Following the formation of a complex, the catalyst abstracts hydrogen from the benzylic position, leading to the formation of the aldehyde. In this process, the metal (Pd(0)) is oxidized. nih.gov Using this method, a variety of substituted benzyl alcohols can be converted to their corresponding benzaldehydes with high yields, often within three hours. nih.gov

Table 1: Oxidation of Benzyl Alcohol Derivatives using Pd/AlO(OH) Nanoparticles Reaction Conditions: 1.0 mmol substrate, 1.5 mmol KOH, 0.12 mol% Pd/AlO(OH), O₂ stream, ultrasonic conditions, 40 °C, 3 hours.

Substrate	Product	Conversion (%)
Benzyl alcohol	This compound	99
4-Methylbenzyl alcohol	4-Methylthis compound	99
4-Methoxybenzyl alcohol	4-Methoxythis compound	99
4-Chlorobenzyl alcohol	4-Chlorothis compound (B46862)	98
4-(Trifluoromethyl)benzyl alcohol	4-(Trifluoromethyl)this compound	96
2-Nitrobenzyl alcohol	2-Nitrothis compound	97

Source: Adapted from research findings. nih.gov

Understanding how molecular oxygen (O₂) is activated on the catalyst surface is key to designing more efficient systems. For bimetallic gold-palladium (Au-Pd) alloy nanoparticles, a synergistic electronic effect has been observed. rsc.org Electrons are transferred from palladium to gold atoms, which enhances the ability of the palladium atoms to adsorb molecular oxygen and facilitates the formation of superoxide (B77818) radicals (O₂˙⁻), a key reactive species. rsc.org

Studies on Pd-Au bimetallic surfaces have shown that contiguous palladium sites are crucial for the adsorption of O₂. utexas.edu The size of these palladium ensembles influences the reaction pathway. Surfaces with larger Pd ensembles favor the dissociative adsorption of O₂, where the O-O bond is broken upon adsorption. utexas.eduacs.org The resulting oxygen adatoms are then the relevant species for the oxidation reaction. acs.org In contrast, on surfaces with smaller, isolated Pd ensembles, O₂ dissociation has a high energy barrier, and associative pathways (where O₂ reacts without dissociating) or simple O₂ desorption become more favorable. utexas.edu

While many systems use O₂ directly, some advanced catalytic pathways involve the in situ formation of hydrogen peroxide (H₂O₂), which then acts as the primary oxidant. Bimetallic Pd-Fe catalysts supported on titanium dioxide (TiO₂) are highly effective for the selective oxidation of benzyl alcohol to this compound by first generating H₂O₂ from molecular hydrogen (H₂) and oxygen (O₂). acs.orgcardiff.ac.uk This approach is notable because it proceeds under conditions where no reaction occurs with O₂ alone, highlighting the role of the in situ generated H₂O₂. acs.orgcardiff.ac.uk The enhanced activity of Pd-Fe systems compared to Pd-Au or Pd-only catalysts is attributed to the bifunctional nature of the catalyst, which both synthesizes H₂O₂ and promotes the formation of oxygen-based radical species. acs.orgcardiff.ac.uk

In other mechanisms, water (H₂O) is a final product. For example, in a proposed mechanism for the photocatalytic aerobic oxidation of benzyl alcohol on gold nanoparticles supported on nickel-modified hydrotalcite (Au/Ni₃Al HT), an adsorbed hydroxyl group (OH) combines with a hydrogen atom from the alcohol to form water, facilitating the release of the final this compound product. mdpi.com

Selective Oxidation of Toluene (B28343) to this compound

The direct selective oxidation of toluene to this compound is an industrially significant but challenging process, as over-oxidation to benzoic acid is common. uniroma1.ittsijournals.com Developing catalytic systems that can activate the methyl group of toluene while preventing subsequent oxidation of the resulting aldehyde is a key research focus.

Vanadium (V)-based catalysts have shown significant promise for the selective oxidation of toluene. A sustainable approach utilizes a V-based catalytic biphasic system, which avoids the use of traditional organic solvents. uniroma1.it In this system, toluene itself serves as the organic phase and substrate, while water acts as the second phase. The reaction is catalyzed by ammonium (B1175870) vanadate (B1173111) (NH₄VO₃) with hydrogen peroxide as the oxidant. uniroma1.it

Table 2: Toluene Oxidation in a V-based Biphasic System Reaction Conditions: Toluene:H₂O (1:1 v/v), pH = 1, T = 25 °C, 24 h.

NH₄VO₃ (mmol)	KF (mmol)	H₂O₂	This compound Yield (%)
0.05	-	Stepwise addition	9
0.025	0.0125	One portion	15
0.025	0.025	One portion	19
0.025	0.05	One portion	17

Source: Adapted from research findings. uniroma1.it

Optimization of Reaction Parameters for Yield and Selectivity

The efficiency of this compound synthesis is critically dependent on the precise control of reaction parameters. Optimization of these variables is a key area of research aimed at maximizing product yield and selectivity, thereby minimizing waste and production costs. Key parameters that are frequently manipulated include reaction temperature, catalyst concentration, the molar ratio of reactants, and reaction time. nih.govresearchgate.netnih.gov

For instance, in the catalytic oxidation of styrene (B11656) to this compound, the temperature is a crucial factor; low temperatures (e.g., 50-60°C) may result in negligible styrene conversion, while excessively high temperatures can lead to the formation of undesired byproducts, thus reducing selectivity. researchgate.net Similarly, the molar ratio between the substrate (styrene) and the oxidant (commonly hydrogen peroxide or tert-butyl hydroperoxide) significantly influences the reaction outcome. nih.govresearchgate.net A higher oxidant-to-reactant ratio can increase the conversion of the starting material but may also promote over-oxidation to products like benzoic acid, thereby lowering the selectivity for this compound. researchgate.net

The concentration or mass of the catalyst is another vital parameter. An optimal catalyst loading ensures a sufficient number of active sites for the reaction to proceed efficiently without incurring unnecessary costs or complicating product purification. nih.govresearchgate.net Studies on the oxidation of styrene have systematically investigated these parameters to identify the ideal conditions for maximizing this compound production. nih.govmdpi.com

Table 1: Effect of Reaction Parameters on Styrene Oxidation to this compound

Parameter	Effect on Yield and Selectivity	Reference
Temperature	Increasing temperature generally increases styrene conversion. However, very high temperatures can decrease selectivity towards this compound due to the formation of byproducts.	researchgate.net
Styrene:Oxidant Molar Ratio	A higher concentration of the oxidant can enhance styrene conversion but may lead to over-oxidation, producing benzoic acid and reducing this compound selectivity.	nih.govresearchgate.net
Catalyst Concentration	Optimizing the amount of catalyst is crucial for achieving high conversion rates. The ideal concentration balances reaction speed with cost and potential side reactions.	nih.govresearchgate.net
Solvent	The choice of solvent can significantly impact product distribution. For example, in some systems, acetonitrile (B52724) has been found to be a suitable solvent, leading to high conversion and selectivity.	mdpi.com

Styrene Catalytic Oxidation for this compound Production

The selective oxidation of styrene represents a significant and environmentally conscious pathway for producing this compound, a key intermediate in the manufacturing of perfumes, pharmaceuticals, and dyes. nih.govmdpi.comnih.gov This method is considered a greener alternative to traditional routes, such as the oxidation of toluene or the hydrolysis of benzyl chloride, which often involve harsher conditions and environmentally hazardous materials. nih.gov The process typically utilizes heterogeneous catalysts and mild oxidants like hydrogen peroxide (H₂O₂) or tert-butyl hydroperoxide (TBHP), with water being the primary byproduct when H₂O₂ is used. nih.govmdpi.comresearchgate.net

Development of Novel Heterogeneous Catalysts (e.g., Co-ZSM-11)

A major focus in the field of styrene oxidation is the development of highly efficient and selective heterogeneous catalysts. These solid catalysts are favored because they can be easily separated from the reaction mixture and potentially reused, aligning with the principles of green chemistry. researchgate.net

Among the most promising catalysts are modified zeolites, particularly ZSM-5 and ZSM-11. researchgate.netmdpi.comgoogle.com For example, an efficient Co-ZSM-11 catalyst has been synthesized for the selective oxidation of styrene. researchgate.net This catalyst demonstrated a high selectivity towards this compound (around 80%) under optimized conditions. researchgate.net Other transition metal-loaded zeolites, such as Cr-ZSM-5 , have also shown excellent activity, achieving high styrene conversion (>85%) and this compound selectivity (>74%). mdpi.com

Beyond zeolites, other materials have been explored as catalysts or supports. These include:

Metal-Organic Frameworks (MOFs) : Materials like Mn-MIL-100 have exhibited high styrene conversion (89%) and this compound selectivity (85%). nih.gov

CSH-Supported Titania : A cost-effective and sustainable catalyst using calcium sulfate (B86663) hemihydrate (CSH) derived from fish bones as a support for titania (TiO₂) has been developed. bcrec.id

Supported Undecamolybdophosphate : A novel heterogeneous catalyst comprising undecamolybdophosphate and hydrous zirconia achieved over 99% conversion of styrene with more than 99% selectivity for this compound under solvent-free conditions. nih.gov

Table 2: Performance of Various Heterogeneous Catalysts in Styrene Oxidation

Catalyst	Oxidant	Conversion (%)	Selectivity to this compound (%)	Reference
Co-ZSM-11	H₂O₂	~97	~82	researchgate.net
Cr/ZSM-5	H₂O₂	>85	>74	mdpi.com
Mn-MIL-100	TBHP	89	85	nih.gov
Supported Undecamolybdophosphate	H₂O₂	>99	>99	nih.gov
CSH-Titania	H₂O₂	up to 49.5	Main Product	bcrec.id

Kinetic Studies and Reaction Condition Optimization

Kinetic studies are essential for understanding the reaction mechanism and optimizing conditions for the catalytic oxidation of styrene. researchgate.net By analyzing the reaction rates under different conditions, researchers can deduce the underlying steps of the catalytic cycle and identify rate-limiting factors. rsc.org

For the Co-ZSM-11 catalyst system, a kinetic study was performed using the initial rates method, which allowed for the estimation of Arrhenius parameters, such as the activation energy. researchgate.net This information is crucial for scaling up the process and designing efficient reactors. The study revealed that the catalyst exhibited a reaction rate approximately 30% higher than other catalysts reported in the literature under similar conditions. researchgate.net

Kinetic models often propose a reaction pathway. For styrene oxidation, the mechanism generally involves the generation of a reactive metal-oxygen intermediate species through the interaction of the catalyst with the oxidant. nih.gov This species then reacts with styrene. A proposed pathway suggests the formation of styrene oxide as an intermediate, which is then isomerized to this compound. researchgate.netresearchgate.net However, side reactions can lead to the formation of other products, and kinetic analysis helps in finding conditions that favor the desired pathway to this compound. researchgate.netresearchgate.net

Green Chemistry Approaches in this compound Synthesis

The principles of green chemistry are increasingly being applied to the synthesis of this compound to create more sustainable and environmentally benign processes. rjpn.org These approaches focus on minimizing waste, using less hazardous chemicals, employing renewable feedstocks, and improving energy efficiency. rjpn.orgmisericordia.edu Key strategies include the use of "green" oxidants like molecular oxygen or hydrogen peroxide, the development of recyclable catalysts, conducting reactions in safer solvents (or in solvent-free conditions), and utilizing bio-based precursors. nih.govrjpn.orgqualitas1998.net The direct synthesis of this compound from benzyl alcohol using oxygen as the sole oxidant over a gold nanoparticle catalyst is an example of a green, one-pot process. qualitas1998.netacs.org

Utilization of Natural Precursors and Bio-based Catalysts

A significant aspect of green chemistry is the shift towards using renewable resources. rjpn.org In this compound synthesis, this involves exploring natural precursors and catalysts derived from biological or waste materials. researchgate.netbcrec.id

This compound occurs naturally in the kernels of almonds, apricots, and cherries, primarily in the form of the cyanogenic glycoside amygdalin (B1666031) . nih.gov This makes amygdalin a direct, natural precursor for this compound production. Furthermore, materials from nature can be used to create effective catalysts. For example, natural zeolites can be activated and used as low-cost, environmentally friendly heterogeneous catalysts. unesa.ac.id In one innovative approach, calcium sulfate hemihydrate (CSH) synthesized from fish bone waste has been used as a support for a titania catalyst in styrene oxidation, demonstrating the principle of converting waste into a valuable material. bcrec.id

Enzymatic Degradation of Amygdalin for this compound Production

One of the most direct bio-based methods for producing natural this compound is through the enzymatic breakdown of amygdalin . mdpi.com Amygdalin, when hydrolyzed, yields this compound, glucose, and hydrogen cyanide. researchgate.netnih.gov This hydrolysis can be efficiently catalyzed by the enzyme β-glucosidase . mdpi.comnih.gov

Sources for this enzymatic activity are varied. The enzyme can be found in the apricot kernels themselves or can be sourced from microorganisms. mdpi.com For example, extracellular enzymes produced by the fungus Aspergillus niger have been successfully used to degrade amygdalin, yielding this compound along with other products like prunasin (B192207) and mandelonitrile. researchgate.netfao.org

A particularly green application involves using the wastewater from the debitterizing process of apricot kernels, which is rich in amygdalin. By adding apricot kernel powder (a source of β-glucosidase) to this wastewater, amygdalin can be degraded in an eco-friendly manner to produce this compound. mdpi.com Researchers have optimized this degradation process, finding the ideal conditions to be a temperature of 53°C, a pH of 5.8, and a reaction time of 1.8 hours, which increased the degradation rate of amygdalin by 86.43%. mdpi.com This method not only produces a valuable chemical but also provides a way to valorize an industrial waste stream. mdpi.com

Table 3: Chemical Compounds Mentioned

Compound Name
Acetonitrile
Amygdalin
This compound
Benzoic Acid
Benzyl alcohol
Benzyl chloride
Calcium sulfate hemihydrate
Co-ZSM-11
Cr-ZSM-5
Glucose
Hydrogen cyanide
Hydrogen peroxide
Mandelonitrile
Mn-MIL-100
Prunasin
Styrene
Styrene oxide
tert-Butyl hydroperoxide
Titania
Toluene
Undecamolybdophosphate

Solvent-Free and Catalyst-Free Reactions

In line with the principles of green chemistry, solvent-free synthesis methods for this compound have been developed to reduce environmental impact and simplify purification processes. One prominent approach is the selective oxidation of benzyl alcohol. rsc.orgrsc.org These reactions often utilize molecular oxygen or a green oxidant in the absence of any solvent. rsc.org For instance, benzyl alcohol can be selectively oxidized to this compound with high yield using molecular oxygen over a reusable nano-sized gold catalyst supported on various metal oxides. rsc.org

Ultrasound irradiation has also been employed to facilitate the solvent-free selective oxidation of benzyl alcohol to this compound at room temperature, using magnetically retrievable MnFe₂O₄ nanoparticles as a catalyst and tert-butyl hydroperoxide as the oxidant. rsc.org Another green approach involves the Knoevenagel condensation of benzaldehydes with other reagents in a solvent-free mixture, heated to drive the reaction, which avoids the use of hazardous solvents like pyridine. tue.nltandfonline.com These solvent-free methods are considered industrially useful as they minimize waste and energy consumption associated with solvent use and removal. tandfonline.com

Energy-Efficient Techniques (e.g., Microwave-Assisted Synthesis, Ultrasound-Assisted Reactions)

To accelerate reaction rates, improve yields, and reduce energy consumption, energy-efficient techniques like microwave-assisted organic synthesis (MAOS) and ultrasound-assisted reactions have been successfully applied to the synthesis of this compound and its derivatives.

Microwave-Assisted Synthesis: Microwave irradiation provides rapid and uniform heating, often leading to dramatically shorter reaction times and higher yields compared to conventional heating methods. nih.gov

In the Claisen-Schmidt condensation of this compound with acetone, microwave heating at 40-50°C produced the desired benzalacetone in 10-15 minutes with good yields, selectively avoiding self-condensation products. nih.gov

The synthesis of this compound oxime derivatives from substituted benzaldehydes and hydroxylamine (B1172632) hydrochloride under microwave irradiation (300W, 90°C) was completed in just 5 minutes with a 90% conversion rate. google.com

Microwave assistance has also been used for the acceptorless dehydrogenative coupling of benzyl alcohol and amines to synthesize imines, where this compound is a key intermediate. acs.org

Ultrasound-Assisted Reactions: Sonochemistry utilizes the energy of ultrasonic waves to create acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid. This process generates localized hot spots with extreme temperatures and pressures, enhancing reaction rates and yields.

The selective oxidation of benzyl alcohol to this compound using hydrogen peroxide and an iron sulfate catalyst saw a 45% increase in yield under ultrasonic conditions compared to silent (non-sonicated) conditions. mdpi.comresearchgate.net

In another study, ultrasound was used to enhance the synthesis of this compound from benzyl alcohol using sodium hypochlorite (B82951) as the oxidant, achieving a yield of 92.6% in just 15 minutes with an ultrasonic power of 500 W. xdhg.com.cn This was a significant improvement over the conventional method, which required 2 hours. xdhg.com.cn

Ultrasound has also been applied to catalyze the solvent-free selective oxidation of benzyl alcohol at room temperature, demonstrating its utility in promoting green chemical processes. rsc.org

Table 1: Comparison of Energy-Efficient Synthesis Methods for this compound/Derivatives

Technique	Reaction	Conditions	Reaction Time	Yield/Conversion	Reference
Ultrasound	Oxidation of Benzyl Alcohol	NaClO, Phase Transfer Catalyst, Ethyl Acetate (B1210297)	15 min	92.6% Yield	xdhg.com.cn
Ultrasound	Oxidation of Benzyl Alcohol	H₂O₂, FeSO₄, Water	15 min	+45% Yield vs. Silent	mdpi.com
Microwave	Synthesis of this compound Oxime	Hydroxylamine HCl, Na₂CO₃, Ethanol (B145695), 90°C	5 min	90.1% Conversion	google.com
Microwave	Claisen-Schmidt Condensation	Acetone, NaOH, 40-50°C	10-15 min	Good to Excellent Yields	nih.gov

Reactive Distillation Processes for Enhanced Conversion and Yield

Reactive distillation (RD) is a process intensification technology that combines chemical reaction and product separation into a single unit. acs.orgutwente.nl This integration offers significant advantages over conventional batch processes, including increased conversion and selectivity by continuously removing products from the reaction zone, which shifts the reaction equilibrium forward. acs.orgutwente.nl Other benefits include better heat integration, reduced capital and operating costs, and lower CO₂ emissions. acs.orgresearchgate.net

A novel reactive distillation process has been developed for the sustainable synthesis of natural this compound from the alkaline hydrolysis of cinnamaldehyde (B126680). acs.orgutwente.nlresearchgate.net In this system, cinnamaldehyde is hydrolyzed using a base, and the more volatile product, acetaldehyde (B116499), is continuously removed from the top of the column, while the less volatile this compound is collected from the bottom. researchgate.net

This RD process can achieve higher conversion and yield in a much shorter residence time (e.g., 2.9 hours vs. 18 hours for a conventional batch process). acs.orgacs.orgresearchgate.net

It also allows for the use of a significantly lower ratio of reactants (e.g., water to cinnamaldehyde ratio of 11.5 vs. 200). acs.orgacs.orgresearchgate.net

Techno-economic analysis shows the RD process can lead to over 88% savings in total annual costs and a 70% reduction in CO₂ emissions compared to traditional batch technology. acs.org

Key operating variables that affect the performance of the RD process include the reflux ratio and the feed stage position. researchgate.netresearchgate.net A higher reflux ratio can enhance the separation of acetaldehyde from the reaction zone, thus improving the conversion of cinnamaldehyde. researchgate.net

Synthesis of this compound Derivatives

This compound is a versatile precursor for the synthesis of a wide range of derivatives, many of which have significant applications in pharmaceuticals and materials science. Among the most important are hydrazone derivatives.

Hydrazone Derivatives and Their Synthesis Mechanisms

This compound hydrazones are synthesized through a condensation reaction between this compound and hydrazine (B178648) or its substituted derivatives (e.g., phenylhydrazine). sinoshiny.comquora.com This reaction is a classic example of nucleophilic addition to the carbonyl group, followed by dehydration. sinoshiny.comyoutube.com

Synthesis Mechanism:

Nucleophilic Attack: The reaction is initiated by the nucleophilic attack of the terminal nitrogen atom of hydrazine on the electrophilic carbonyl carbon of this compound. sinoshiny.com The lone pair of electrons on the nitrogen forms a new carbon-nitrogen bond, and the pi electrons of the carbonyl double bond move to the oxygen atom, creating a negatively charged oxygen. sinoshiny.comquora.com

Proton Transfer: A proton is transferred from the nitrogen atom to the oxygen atom, forming a neutral carbinolamine intermediate. sinoshiny.com

Dehydration: The carbinolamine intermediate is then protonated at the oxygen atom, typically by an acid catalyst, making the hydroxyl group a good leaving group (water). The lone pair on the second nitrogen atom then helps to expel the water molecule, forming a C=N double bond. sinoshiny.com The final step is the deprotonation of the nitrogen to yield the stable this compound hydrazone product and regenerate the catalyst. sinoshiny.com

This synthesis is typically carried out in a solvent like ethanol or methanol (B129727) under mild temperature conditions to prevent side reactions. sinoshiny.com The resulting hydrazone derivatives are an important class of compounds with a broad spectrum of biological activities. researchgate.networldwidejournals.com

Sulfonamide Derivatives Synthesis

The synthesis of sulfonamide derivatives incorporating a this compound moiety often involves multi-step procedures starting from commercially available materials like sulfanilamide (B372717) or p-aminobenzoic acid. ptfarm.plnih.govimpactfactor.org A common strategy involves the reaction of a primary amine with a sulfonyl chloride, followed by modifications to introduce the aldehyde functionality or reacting a sulfonamide-containing intermediate with a this compound derivative. impactfactor.orguobaghdad.edu.iq

One approach begins with the reaction of sulfanilamide with chloroacetyl chloride to form a chloroacetamide derivative. rsc.org This intermediate can then undergo intramolecular cyclization and subsequent coupling with various aromatic aldehydes in the presence of sodium acetate and acetic acid to yield the final 5-aryl-4-oxo-4,5-dihydrothiazol-2-ylamino)benzenesulfonamide products. rsc.org

Another pathway involves reacting N-butylsulfanilamide with an appropriate aromatic aldehyde, such as 4-chlorothis compound or 2,4-dimethoxythis compound, in ethanol with a catalytic amount of acetic acid. ptfarm.pl This condensation reaction forms a Schiff base. A similar strategy is employed by first synthesizing N-(4-(hydrazinecarbonyl) phenyl) benzenesulfonamide, which is then reacted with different aromatic aldehydes to produce Schiff base compounds. impactfactor.org

A more complex multi-step synthesis was designed for benzylaminoethylureido-tailed benzenesulfonamides. nih.gov This process started with sulfanilamide, which was reacted with phenylchloroformate. The resulting phenylcarbamate derivative was coupled with N-boc-ethylene diamine. After deprotection of the Boc group, the key intermediate with a terminal primary amino group was obtained. The final step involved a reaction with a series of benzaldehydes to form Schiff bases, which were then reduced in situ with sodium borohydride (B1222165) to yield the desired sulfonamide derivatives. nih.gov

Synthesis of this compound-Sulfonamide Derivatives

Overview of reaction conditions and yields for synthesizing various sulfonamide derivatives involving this compound.

Starting Materials	Key Reagents & Conditions	Product Type	Yield	Reference
Sulfanilamide, Chloroacetyl chloride, Aromatic aldehydes	(i) K₂CO₃, Acetone; (ii) Ammonium thiocyanate, Ethanol; (iii) Sodium acetate, Acetic acid, Reflux	5-Aryl-thiazol-ylamino)benzenesulfonamides	Not specified	rsc.org
N-butylsulfanilamide, Aromatic aldehydes (e.g., 4-chlorothis compound)	Ethanol, Acetic acid, Reflux (6-8 h)	Schiff Bases	Not specified	ptfarm.pl
Sulfanilamide, Phenylchloroformate, N-boc-ethylene diamine, Benzaldehydes	(i) Coupling; (ii) Deprotection (TFA); (iii) Reductive amination (NaBH₄)	Benzylaminoethylureido-benzenesulfonamides	High yields	nih.gov
p-Aminobenzoic acid, Benzenesulfonyl chloride, Hydrazine hydrate, Aromatic aldehydes	(i) Esterification (Ethanol, H₂SO₄); (ii) Sulfonylation; (iii) Hydrazinolysis; (iv) Condensation	Schiff Bases of N-(4-(hydrazinecarbonyl)phenyl)benzenesulfonamide	Not specified	impactfactor.org

1,3,4-Thiadiazole-Containing this compound Derivatives

The synthesis of 1,3,4-thiadiazole (B1197879) derivatives frequently utilizes this compound or its derivatives as key starting materials for cyclization reactions. A general and effective method involves the cyclization of a this compound-derived thiosemicarbazone. For instance, various benzaldehydes can be reacted with thiosemicarbazide (B42300), followed by cyclization promoted by reagents like ferric chloride (FeCl₃) to form the 1,3,4-thiadiazole ring by eliminating a water molecule. nih.gov

In a specific example, novel this compound derivatives containing a 1,3,4-thiadiazole moiety were prepared in high yields from 4-fluorothis compound (B137897) and a 2-amino-5-substituted-1,3,4-thiadiazole. researchgate.net Another synthetic route involves the reaction of 1-(5-Methyl-1-(p-tolyl)-1H-1,2,3-triazol-4-yl)ethan-1-one with thiosemicarbazide and this compound to create complex heterocyclic systems. nih.gov

Azo derivatives containing the 1,3,4-thiadiazole ring have also been synthesized. orientjchem.org In this process, 2-amino-5-mercapto-1,3,4-thiadiazole is converted to its diazonium salt, which is then coupled with 2-hydroxythis compound or 4-hydroxythis compound (B117250). The resulting azo-aldehyde derivative can be further condensed with another molecule of 2-amino-5-mercapto-1,3,4-thiadiazole to form an azoimine derivative. orientjchem.org The ease of synthesis and stability of the 1,3,4-thiadiazole ring make it a significant target in medicinal chemistry. ijraset.com

Synthesis of 1,3,4-Thiadiazole Derivatives from this compound

Selected methods for the synthesis of 1,3,4-thiadiazole rings incorporating this compound moieties.

Starting Aldehyde	Other Key Reactants	Reagents & Conditions	Product Type	Reference
Various Benzaldehydes	Thiosemicarbazide	Cyclization with FeCl₃, heat (80-90℃)	2-Amino-5-aryl-1,3,4-thiadiazoles	nih.gov
4-Fluorothis compound	2-Amino-5-substituted-1,3,4-thiadiazole	Not specified	This compound derivatives containing 1,3,4-thiadiazole	researchgate.net
2-Hydroxythis compound / 4-Hydroxythis compound	2-Amino-5-mercapto-1,3,4-thiadiazole	(i) Diazotization; (ii) Azo coupling; (iii) Condensation with 2-amino-5-mercapto-1,3,4-thiadiazole	Azoimine derivatives of 1,3,4-thiadiazole	orientjchem.org

Synthesis of Benzyloxythis compound Derivatives

The synthesis of benzyloxythis compound derivatives is commonly achieved through the Williamson ether synthesis. This reaction involves the O-alkylation of a hydroxythis compound with a benzyl halide in the presence of a base.

A general procedure for synthesizing 4-((4-chlorobenzyl)oxy)this compound involves reacting the phenolic starting material (4-hydroxythis compound) with a benzyl halide (4-chlorobenzyl chloride) and potassium carbonate in dimethylformamide (DMF) at 70 °C. mdpi.com This method has been used to produce various benzyloxythis compound derivatives with high yields, often around 88%. mdpi.com Similarly, 4-benzyloxythis compound can be synthesized from 4-hydroxythis compound and benzyl bromide using potassium carbonate as the base. prepchem.com

Another approach involves the synthesis of chalcone (B49325) derivatives starting from 3-benzyloxy-4-methoxythis compound, which is reacted with various acetophenone (B1666503) derivatives. orientjchem.org Additionally, 4-phenacyloxy-benzaldehyde derivatives have been synthesized via a substitution reaction between a 4-hydroxy-benzaldehyde derivative and a phenacyl bromide derivative, using triethylamine (B128534) as a catalyst in a micellar medium at room temperature. orientjchem.org This method yielded products in the range of 46-66%. orientjchem.org

Synthesis of Benzyloxythis compound Derivatives

Overview of synthetic methods, conditions, and yields for benzyloxythis compound derivatives.

Product	Starting Materials	Reagents & Conditions	Yield	Reference
4-((4-Chlorobenzyl)oxy)this compound	4-Hydroxythis compound, 4-Chlorobenzyl halide	K₂CO₃, DMF, 70 °C, overnight	88%	mdpi.com
4-Benzyloxythis compound	4-Hydroxythis compound, Benzyl bromide	Potassium carbonate	Not specified	prepchem.com
4-Phenacyloxy-benzaldehyde	4-Hydroxythis compound, Phenacyl bromide	Triethylamine, Micellar media, Room temperature	60%	orientjchem.org
Chalcone derivatives	3-Benzyloxy-4-methoxythis compound, Acetophenones	Not specified	Not specified	orientjchem.org

One-Pot Synthesis Strategies for this compound and Esters

One-pot synthesis strategies offer efficient and environmentally friendlier routes to this compound and its subsequent conversion to esters, minimizing waste and reaction steps. researchgate.net A notable one-pot procedure allows for the synthesis of functionalized benzaldehydes from Weinreb amides. acs.orgrug.nlresearchgate.net This method involves the reduction of the Weinreb amide to a stable aluminum hemiaminal intermediate, which acts as a protected aldehyde. This intermediate can then undergo a subsequent cross-coupling reaction with organometallic reagents in the same pot to yield a variety of substituted benzaldehydes. acs.orgrug.nlresearchgate.net This technique is particularly useful as it avoids the isolation of the highly reactive aldehyde functionality. acs.org

For the direct synthesis of esters from this compound, a one-pot oxidative esterification has been developed. rsc.org This process converts this compound to its corresponding methyl ester using a supported Cs-salt of mono nickel substituted phosphotungstate (CsPW11Ni) on a ZrO₂ support. The reaction demonstrates good activity (63%) and selectivity (79%) for the desired methyl benzoate (B1203000) product. rsc.org This heterogeneous catalytic system is reusable, adding to its appeal as a cleaner alternative to traditional two-step procedures. rsc.org

One-Pot Synthesis Involving this compound

Summary of one-pot methodologies for the synthesis of this compound derivatives and esters.

Reaction Type	Starting Material	Key Reagents/Catalyst	Product	Yield/Selectivity	Reference
Reduction/Cross-Coupling	Weinreb Amide	DIBAL-H, Organolithium reagent, Pd catalyst	Substituted Benzaldehydes	Variable yields	acs.orgrug.nlresearchgate.net
Oxidative Esterification	This compound	CsPW11Ni on ZrO₂, H₂O₂	Methyl Benzoate	63% conversion, 79% selectivity	rsc.org

Phase-Transfer Catalysis in this compound Production

Phase-transfer catalysis (PTC) presents a significant alternative to conventional methods of this compound production, which often suffer from drawbacks like low conversion rates or the use of harsh conditions. researchgate.netsci-hub.se The PTC technique facilitates reactions between reactants in immiscible phases (e.g., aqueous and organic) by using a phase-transfer catalyst, which shuttles one reactant across the phase boundary to react with the other. sci-hub.serjptonline.org This approach offers milder reaction conditions, such as lower temperatures and pressures, and can reduce or eliminate the need for organic solvents. sci-hub.se

A primary application of PTC in this context is the synthesis of this compound from benzyl chloride. researchgate.netsci-hub.se Various PTC routes have been explored, including single-step oxidation and multi-step processes involving hydrolysis and/or esterification followed by oxidation. sci-hub.se Quaternary onium salts, particularly quaternary ammonium salts like tetrabutylammonium (B224687) bromide (TBAB), are commonly used as phase-transfer catalysts due to their low cost and toxicity. sci-hub.sechemijournal.com

In one application, various substituted benzaldehydes were oxidized to their corresponding benzoic acids in high yields (over 90%) using dichromate in a non-polar solvent with a phase-transfer catalyst. chemijournal.comchemijournal.com The efficiency of these catalysts was found to be influenced by the polarity of the organic solvent, with more polar solvents like ethyl acetate showing higher yields than toluene. chemijournal.com The order of catalytic performance was reported as TBPB > TBAB > TBAHS > CTMAB. chemijournal.com Another study developed a simple PTC oxidation method to synthesize aromatic aldehydes from alkyl aromatics in good yields. rjptonline.org While PTC-based processes offer clear advantages, their economic viability on an industrial scale compared to the conventional oxidation of toluene depends on factors like catalyst efficiency and chemical costs. sci-hub.se

Phase-Transfer Catalysis in this compound Synthesis & Reactions

Summary of catalysts and conditions used in PTC-mediated synthesis of this compound and its derivatives.

Reaction	Starting Material	Oxidant	Catalyst Type	Example Catalyst	Yield	Reference
Oxidation to Benzoic Acid	This compound	Dichromate	Quaternary Ammonium Salt	Tetrabutylammonium Bromide (TBAB)	>90%	chemijournal.comchemijournal.com
Oxidation to Benzoic Acid	Substituted Benzaldehydes	Dichromate	Quaternary Phosphonium Salt	Tetrabutylphosphonium Bromide (TBPB)	>90%	chemijournal.com
Synthesis of this compound	Benzyl Chloride	Hypochlorite or Chromium compounds	Quaternary Ammonium Salt	Not specified	Variable	sci-hub.se
Synthesis of Aromatic Aldehydes	Alkyl Aromatics	Sodium Bromate	Phase Transfer Catalyst	Not specified	Good yields	rjptonline.org

Reaction Mechanisms and Kinetics of Benzaldehyde

Oxidation Reactions of Benzaldehyde

This compound is known to readily undergo autoxidation, a spontaneous oxidation by atmospheric oxygen, to form benzoic acid, which is often found as an impurity in this compound stocks. youtube.comresearchgate.netnih.gov This process is a free-radical chain reaction. The mechanism begins with the homolysis of this compound in the presence of oxygen, where this compound forms a benzoyl radical and oxygen exists as a biradical. youtube.com These radicals react to form peroxybenzoic acid. youtube.com

The autoxidation process can be inhibited by certain substances. royalsocietypublishing.org For instance, benzyl (B1604629) alcohol, even at low concentrations, inhibits the autoxidation of this compound. researchgate.netnih.gov Electron paramagnetic resonance (EPR) spin trapping experiments have shown that benzyl alcohol intercepts the benzoylperoxy radicals that are key to the autoxidation chain reaction through hydrogen atom transfer. nih.gov The reaction is sensitive to inhibitors, with even minute amounts of substances like β-naphthol showing a detectable effect. royalsocietypublishing.org

The kinetics of this oxidation can be complex. In the absence of catalysts, the reaction is self-inhibiting rather than autocatalytic. royalsocietypublishing.org However, the reaction can be catalyzed by various substances. Dibenzoyl peroxide catalyzes the oxidation, with the rate being proportional to the square root of the catalyst's concentration, which suggests that in the catalyzed reaction, the chain termination occurs by mutual interaction of chain carriers. royalsocietypublishing.org The mechanism for the uncatalyzed reaction is believed to involve different chain carriers than the peroxide-catalyzed one. royalsocietypublishing.org

The process involves reactive radical intermediates that are responsible for C–H activation. rsc.org The key steps in the chain reaction are:

Initiation: Formation of a benzoyl radical (PhCO•).

Propagation: The benzoyl radical reacts with an oxygen molecule to form a benzoylperoxy radical (PhC(O)OO•). This radical then abstracts a hydrogen atom from another this compound molecule to form perbenzoic acid and a new benzoyl radical.

Formation of Product: The formed perbenzoic acid can then react with another molecule of this compound in a Baeyer-Villiger type oxidation to produce two molecules of benzoic acid. utwente.nl

This autoxidation is a critical consideration in both the storage and industrial use of this compound, where the formation of benzoic acid may be undesirable. youtube.comrsc.org

This compound is a significant food additive used for its flavor and antioxidant properties. nih.govnih.govmdpi.com However, under certain conditions, such as those found in canned foods, peroxynitrite (formed from the reaction of nitric oxide with superoxide) can be present. nih.govnih.govmdpi.com The interaction between this compound and peroxynitrite is of interest to the food industry as it can lead to the degradation of the flavoring agent and the formation of potentially toxic products. preprints.orgresearchgate.net The oxidation of this compound by peroxynitrite in acidic media proceeds through three competitive pathways. nih.govnih.govuclm.es

One of the proposed pathways for the oxidation of this compound by peroxynitrite involves a radical attack. nih.govnih.gov In acidic conditions, peroxynitrous acid (HOONO), the protonated form of peroxynitrite, can decompose to form hydroxyl (•OH) and nitrogen dioxide (•NO₂) radicals. researchgate.net These highly reactive radicals can then oxidize the substrate. preprints.org This radical pathway leads to the formation of benzoic acid. nih.govuclm.es Studies have shown that the decomposition of peroxynitrite can occur in two ways: the formation of radicals and the production of an activated intermediate. researchgate.net

A second competitive route is the direct oxidation of the aldehyde by the peroxynitrite anion (ONOO⁻), also referred to as a peracid oxidation pathway. nih.govpreprints.org This pathway also results in the production of benzoic acid. preprints.org This direct oxidation has been studied for various aldehydes and other organic compounds. nih.gov

The third pathway involves a nucleophilic attack of peroxynitrous acid on the carbonyl carbon of this compound. nih.govnih.gov This attack is enhanced in acidic media because the aldehyde group is protonated, increasing its electrophilicity. nih.gov This nucleophilic addition forms an unstable intermediate. nih.govuclm.es This intermediate can then decompose to form benzoic acid or undergo a Cannizzaro-type reaction to yield both benzoic acid (the oxidized product) and benzyl alcohol (the reduced product). nih.govnih.govuclm.es This mechanism, particularly the Cannizzaro-type reaction in an acidic medium mediated by peroxynitrite, had not been extensively described in the literature prior to recent studies. nih.govpreprints.org All the rate constants involved in this third pathway have been calculated. nih.govuclm.es

Pathway	Reactant Species	Key Mechanism Step	Primary Products	Reference
Radical Attack	Peroxynitrous acid (HOONO)	Decomposition into •OH and •NO₂ radicals which attack the aldehyde.	Benzoic Acid	nih.govnih.gov
Peracid Oxidation	Peroxynitrite anion (ONOO⁻)	Direct oxidation of the aldehyde by the anion.	Benzoic Acid	nih.govpreprints.org
Nucleophilic Attack / Cannizzaro-Type	Peroxynitrous acid (HOONO)	Nucleophilic attack on the carbonyl carbon, forming an intermediate that can undergo a Cannizzaro-type disproportionation.	Benzoic Acid and Benzyl Alcohol	nih.govnih.govuclm.es

Peroxynitrite-Mediated Oxidation in Food Systems

Reduction Reactions of this compound

The reduction of aldehydes is a fundamental reaction in organic chemistry, typically yielding primary alcohols. numberanalytics.com this compound can be reduced to benzyl alcohol using various reducing agents. numberanalytics.comaskfilo.com Common laboratory reagents for this transformation include sodium borohydride (B1222165) (NaBH₄) and lithium aluminum hydride (LiAlH₄). numberanalytics.comaskfilo.combritannica.com The mechanism for these reductions involves the nucleophilic transfer of a hydride ion (H⁻) from the reducing agent to the electrophilic carbonyl carbon of the aldehyde. numberanalytics.comlibretexts.org This is followed by protonation of the resulting alkoxide intermediate during workup to give the primary alcohol. libretexts.org

Catalytic hydrogenation is another method for reducing this compound, using hydrogen gas (H₂) in the presence of a transition metal catalyst such as nickel, palladium, or platinum. britannica.com

A distinct type of reduction occurs in the Cannizzaro reaction, which is characteristic of aldehydes, like this compound, that lack α-hydrogens. askfilo.combritannica.com When treated with a strong base, such as concentrated sodium hydroxide (B78521), two molecules of this compound undergo a disproportionation reaction. askfilo.comyoutube.com In this self-oxidation-reduction process, one molecule of this compound is reduced to benzyl alcohol, while the other is oxidized to benzoic acid (which is deprotonated by the base to form sodium benzoate). askfilo.combritannica.comlibretexts.org The mechanism involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon of one aldehyde molecule. libretexts.orglibretexts.org The resulting tetrahedral intermediate then transfers a hydride ion to the carbonyl carbon of a second aldehyde molecule, effecting its reduction. libretexts.orgyoutube.comlibretexts.org

Reaction / Reagent	Product(s)	Key Mechanistic Feature	Reference
Sodium Borohydride (NaBH₄) / Lithium Aluminum Hydride (LiAlH₄)	Benzyl Alcohol	Nucleophilic hydride transfer to the carbonyl carbon.	numberanalytics.comaskfilo.com
Catalytic Hydrogenation (H₂/Catalyst)	Benzyl Alcohol	Addition of hydrogen across the C=O double bond on a metal surface.	britannica.com
Cannizzaro Reaction (Conc. NaOH)	Benzyl Alcohol and Benzoic Acid (as salt)	Base-induced disproportionation via intermolecular hydride transfer.	askfilo.combritannica.comlibretexts.org

Hydrogenation to Benzyl Alcohol

The catalytic hydrogenation of this compound to benzyl alcohol is a significant industrial process, with the selectivity of the reaction being a key area of study. The reaction involves the reduction of the aldehyde group of this compound in the presence of a catalyst and a hydrogen source. The primary product is benzyl alcohol, but side reactions, such as the hydrogenolysis of benzyl alcohol to toluene (B28343), can occur, particularly at higher temperatures and with certain catalysts. nih.govchemistrylearner.com

The kinetics of this compound hydrogenation can vary depending on the catalyst and reaction conditions. For instance, studies have shown that the electrocatalytic hydrogenation (ECH) of this compound follows first-order kinetics on Rh/C and Pt/C catalysts, while it follows zero-order kinetics on Pd/C. researchgate.net The reaction order in ECH on Pd/C has also been observed to change from approximately 0.13 to 0.66 as the half-cell potential increases. acs.org This shift is attributed to changes in the surface coverage of this compound and hydrogen as a function of the cathodic potential. acs.org In thermal catalytic hydrogenation, activation energies have been determined for various metal catalysts, providing insight into the energy barriers of the reaction. researchgate.net

Several metal catalysts have been investigated for this transformation, including those based on palladium (Pd), platinum (Pt), rhodium (Rh), nickel (Ni), and gold (Au). chemistrylearner.comresearchgate.netresearchgate.net The choice of catalyst and support material significantly influences both the activity and selectivity of the reaction. researchgate.netwikipedia.org For example, Au/Al2O3 has been shown to be highly selective for benzyl alcohol production in continuous gas-phase hydrogenation, whereas Ni/Al2O3 and Pd/Al2O3 tend to produce toluene as the main product under similar conditions. chemistrylearner.com The distance between nanoparticles on a catalyst support has also been identified as a crucial factor in controlling selectivity; increasing the interparticle distance of PdAu alloy nanoparticles from 12 to 21 nm was found to enhance selectivity towards benzyl alcohol from 54% to 99%. nih.govpurechemistry.orgorganic-chemistry.org This is because larger distances reduce the local concentration of benzyl alcohol between active sites, thereby minimizing its readsorption and subsequent hydrogenolysis to toluene. nih.gov

Table 1: Catalyst Performance in this compound Hydrogenation This table is interactive. You can sort and filter the data.

Catalyst	Support	Reaction Type	Key Finding	Reference
Pd	Carbon (C)	Electrocatalytic	Follows zero-order kinetics.	researchgate.net
Pt	Carbon (C)	Electrocatalytic	Follows first-order kinetics.	researchgate.net
Rh	Carbon (C)	Electrocatalytic	Follows first-order kinetics.	researchgate.net
Au	Alumina (Al2O3)	Gas-phase	High selectivity to benzyl alcohol.	chemistrylearner.com
Ni	Alumina (Al2O3)	Gas-phase	Toluene is the principal product.	chemistrylearner.com
Pd	Alumina (Al2O3)	Liquid-phase	High selectivity to benzyl alcohol at low metal loading (1 wt%).	wikipedia.org
PdAu	Silica (B1680970) (SiO2)	Liquid-phase	Increasing interparticle distance enhances selectivity to benzyl alcohol.	purechemistry.org

Condensation Reactions Involving this compound

Benzoin (B196080) Condensation Mechanism

The benzoin condensation is a classic carbon-carbon bond-forming reaction that involves the dimerization of two aromatic aldehydes, such as this compound, to form an α-hydroxy ketone, known as benzoin. acs.orgpurechemistry.org The reaction was first reported in 1832, with the cyanide-catalyzed version being developed in the 1830s. acs.orgpurechemistry.org This reaction is, in effect, a dimerization or addition, as no small molecule like water is eliminated. slideshare.net

A key feature of the benzoin condensation is the concept of "umpolung," or the reversal of polarity of the carbonyl carbon atom. nih.govresearchgate.net Normally, the carbonyl carbon of an aldehyde is electrophilic. In the presence of a cyanide catalyst, this polarity is inverted, and the carbon becomes nucleophilic. nih.govresearchgate.net

Knoevenagel Condensation with Active Methylene (B1212753) Compounds

The Knoevenagel condensation is typically catalyzed by weak bases, with amines and their salts being the most common. chemistrylearner.comwikipedia.org The use of a weak base is crucial to facilitate the deprotonation of the highly acidic active methylene compound to form a carbanion or enolate, without causing the self-condensation of the aldehyde. wikipedia.orgslideshare.net

The mechanism of catalysis can vary depending on the type of amine used (primary, secondary, or tertiary). tandfonline.com

General Base Catalysis: The amine base deprotonates the active methylene compound to form a resonance-stabilized enolate. chemistrylearner.com This potent nucleophile then attacks the carbonyl carbon of this compound. The resulting aldol-type adduct is then protonated and subsequently undergoes dehydration to yield the final product. chemistrylearner.compurechemistry.org

Iminium Ion Formation: With secondary amine catalysts like piperidine, an alternative pathway involves the reaction of the amine with this compound to form a carbinolamine intermediate. acs.org This intermediate can then eliminate a hydroxide ion to form a more electrophilic iminium ion. acs.org The active methylene compound, deprotonated by the released hydroxide, then attacks the iminium ion. The final step is the elimination of the amine catalyst to form the product. acs.org Theoretical studies suggest that the formation of the iminium ion can be the rate-determining step. acs.org

Ammonium (B1175870) salts, such as ammonium bicarbonate, can also serve as effective catalysts. tue.nl In these cases, the salt acts as a source of ammonia, which can form a double Schiff base (hydrobenzamide) with this compound. tue.nl This in-situ formed intermediate then acts as the true catalytic species in the condensation reaction. tue.nl The choice of catalyst, whether it be various amines or ammonium salts, significantly impacts the reaction pathway and efficiency. nih.govtandfonline.com

Henry Reaction (Nitro Aldol (B89426) Reaction)

The Henry reaction, also known as the nitroaldol reaction, is a base-catalyzed carbon-carbon bond-forming reaction between a nitroalkane and an aldehyde or ketone. organic-chemistry.orgwikipedia.org This reaction is a classic method for producing β-nitro alcohols, which are valuable synthetic intermediates. wikipedia.orgresearchgate.net

The mechanism of the Henry reaction commences with the deprotonation of the nitroalkane at the α-carbon by a base, which forms a nucleophilic nitronate anion. wikipedia.orgresearchgate.net All steps in the reaction are reversible. wikipedia.org The nitronate then attacks the carbonyl carbon of this compound. The subsequent protonation of the resulting β-nitro alkoxide intermediate by the conjugate acid of the base yields the final β-nitro alcohol product. wikipedia.org

A variety of base catalysts can be employed, from soluble bases like alkali metal hydroxides to heterogeneous catalysts such as layered double hydroxides (LDHs). scirp.org The use of solid base catalysts is an area of intense research aimed at developing more environmentally friendly protocols by reducing salt byproducts and simplifying catalyst separation. researchgate.netscirp.org For example, LDHs have been shown to be effective catalysts for the reaction between this compound derivatives and nitromethane, providing good yields under conventional heating, microwave, or ultrasonic conditions without a solvent. scirp.orgscirp.org In asymmetric synthesis, chiral catalysts, such as those based on copper(I) or copper(II) complexes with chiral ligands, are used to produce enantiomerically enriched products. organic-chemistry.org

Table 2: Catalysts Used in the Henry Reaction of this compound

Catalyst System	Reactants	Key Feature	Reference
Layered Double Hydroxides (LDHs)	This compound derivatives, Nitromethane	Environmentally benign, heterogeneous catalyst	scirp.org
Zinc triflate, DIPEA, N-methylephedrine	This compound, Nitromethane	Asymmetric synthesis, produces enantioselective product	wikipedia.org
Quinine derivatives	Aromatic aldehydes, Nitromethane	Asymmetric catalyst	wikipedia.org
Copper(I) with Bis(sulfonamide)-Diamine Ligand	This compound, Nitroalkanes	Highly diastereo- and enantioselective	organic-chemistry.org

Disproportionation Reactions: Cannizzaro Reaction

The Cannizzaro reaction, discovered by Stanislao Cannizzaro in 1853, is a base-induced disproportionation of two molecules of a non-enolizable aldehyde, such as this compound. wikipedia.orgbyjus.com This redox reaction produces a primary alcohol and a carboxylic acid. wikipedia.orgadichemistry.com The classic example involves treating this compound with a strong base like potassium hydroxide to yield benzyl alcohol and potassium benzoate (B1203000). wikipedia.org Because it requires two aldehyde molecules to produce one of each product, the maximum theoretical yield for either the alcohol or the acid is 50%. wikipedia.orgadichemistry.com

The reaction mechanism involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon of one this compound molecule. wikipedia.orgbyjus.com This forms a tetrahedral intermediate. byjus.com This intermediate then collapses, reforming the carbonyl bond and transferring a hydride ion to the carbonyl carbon of a second this compound molecule. wikipedia.orgbyjus.com This hydride transfer is the rate-determining step. adichemistry.com In the final step, a rapid proton exchange occurs between the newly formed benzoate and alkoxide ions to yield the final products, benzoic acid and benzyl alcohol. wikipedia.org

Formation Mechanisms in Complex Systems

Formation from Aspartame (B1666099)

This compound can be formed from the artificial sweetener aspartame under specific conditions. Research has shown that this compound is produced from aspartame in acidic aqueous solutions (pH below 2.0) in the presence of ascorbic acid and a transition metal catalyst, such as copper(II) or iron(III) ions. acs.orgresearchgate.net The formation is dependent on the presence of oxygen; it does not occur under anaerobic conditions unless hydrogen peroxide is added. acs.org This suggests a mechanism involving the reduction of atmospheric oxygen to produce hydrogen peroxide. researchgate.net The presence of chelating agents like EDTA completely inhibits the reaction, highlighting the crucial role of the metal ions. acs.org

Thermal degradation is another pathway for the formation of this compound from aspartame. When heated, aspartame can decompose, releasing methanol (B129727) and forming intermediates like 2,5-dioxopiperazine. netzsch.com Further degradation of these products can lead to the formation of various compounds, including this compound. netzsch.comresearchgate.net

Formation from Phenylacetaldehyde (B1677652) (Strecker Aldehyde of Phenylalanine)

This compound can be formed from phenylacetaldehyde, which is known as the Strecker aldehyde of the amino acid phenylalanine. nih.govacs.org This transformation is particularly relevant in food chemistry during thermal processes like the Maillard reaction. nih.govacs.org Phenylacetaldehyde has been identified as the most effective precursor for this compound formation under these conditions, a process significantly enhanced by the presence of both air (oxygen) and water. nih.govacs.org

The proposed major mechanism involves a free-radical-initiated oxidative cleavage of the carbon-carbon double bond of the enol tautomer of phenylacetaldehyde. nih.govacs.org Experimental evidence using FTIR spectroscopy has shown that upon heating phenylacetaldehyde in the presence of a free radical initiator, an enol band appears and grows over time. Subsequently, the characteristic band for this compound forms at the expense of the enol band, indicating a clear precursor-product relationship. nih.govacs.org This oxidative cleavage pathway is a key step in the Strecker degradation of phenylalanine, which contributes to aroma formation in various foods. researchgate.netresearchgate.net

Formation from Benzoxyl Radical Decomposition

The unimolecular decomposition of the benzoxyl radical (C₆H₅CH₂O•) is a significant pathway for the formation of this compound, particularly in the context of the combustion of toluene and other alkylated aromatic hydrocarbons. acs.orgacs.org The benzoxyl radical itself is a short-lived, yet crucial, intermediate in the oxidation processes of these aromatic compounds. acs.org

Theoretical studies employing ab initio computational chemistry and Rice-Ramsperger-Kassel-Marcus (RRKM) rate theory have elucidated the complex kinetics and mechanisms of benzoxyl radical decomposition. acs.orgunimelb.edu.au These investigations have revealed that the decomposition of the benzoxyl radical proceeds through several low-energy pathways, leading to various products. The primary decomposition pathways include the formation of this compound and a hydrogen atom (H•), the formation of a phenyl radical (C₆H₅•) and formaldehyde (B43269) (CH₂O), and a novel mechanism leading to benzene (B151609) (C₆H₆) and the formyl radical (HC•O). acs.orgunimelb.edu.au

The reaction mechanisms are characterized by relatively low barrier heights, indicating that the decomposition of the benzoxyl radical is rapid even at moderate temperatures. acs.org The branching ratios of the different product channels are highly dependent on temperature.

Research findings indicate that the formation of this compound is the dominant decomposition pathway at temperatures below 1000 K, accounting for over 80% of the total reaction products. acs.org As the temperature increases, the contribution of this pathway decreases. At 2000 K, this compound formation constitutes approximately 50% of the products. acs.org The competing reactions, leading to benzene and the formyl radical, and the phenyl radical and formaldehyde, become more significant at higher temperatures. At around 1000 K, each of these pathways accounts for 5-10% of the decomposition products, with their contribution rising to 20-30% each at 2000 K. acs.orgacs.org

The formation of the benzoxyl radical itself can occur through various reactions, including the reaction of the benzyl radical with the hydroperoxyl radical (HO₂•) at temperatures around 800 K and above. acs.org Furthermore, the decomposition of benzylhydroperoxide to the benzoxyl radical and a hydroxyl radical (•OH) is a rapid process at moderate temperatures. acs.orgnih.gov

The data below, derived from RRKM simulations, illustrates the temperature dependence of the product distribution from benzoxyl radical decomposition. acs.org

Product Distribution from Benzoxyl Radical Decomposition at Various Temperatures

Temperature (K)	This compound + H (%)	Benzene + HC•O (%)	Phenyl + CH₂O (%)
<1000	>80	5-10	5-10
2000	~50	20-30	20-30

Computational and Theoretical Studies of Benzaldehyde

Spectroscopic Analysis through Theoretical Simulations

Theoretical simulations are indispensable tools for interpreting and predicting the spectroscopic properties of molecules like benzaldehyde. By employing quantum chemical calculations, researchers can gain detailed insights into the vibrational and electronic transitions that are experimentally observed.

Vibrational Analysis of Excited States

Theoretical calculations have been instrumental in the vibrational analysis of this compound's excited electronic states. Ab initio molecular orbital methods are used to examine these states, with calculations providing a crucial guide for assigning the observed excited state fundamental vibrations. acs.org Studies have shown that upon π←n excitation, the main geometric distortions occur in the formyl group, whereas π←π excitation primarily affects the aromatic ring. acs.org The calculated vibrational frequencies for the ground state (S₀), the first excited singlet state (S₁(nπ)), the second excited singlet state (S₂(ππ)), and the triplet nπ* state (T(nπ*)) have been found to be in reasonable agreement with experimental data. acs.org

For instance, theoretical calculations using methods like B3LYP have been employed to predict vibrational frequencies. The calculated frequency for the carbonyl group (C=O) stretch in the ground state has been found to be close to the experimental value. solidstatetechnology.us The analysis of vibrational spectra is further refined by considering isotopic substitution. In deuterated this compound (this compound-d6), significant shifts in vibrational frequencies are observed, which align with theoretical predictions. For example, the aldehydic C-H stretching vibrations shift from around 2820 and 2737 cm⁻¹ to 2103 and 2066 cm⁻¹ upon deuteration. inference.org.uk

The table below presents a selection of theoretically calculated vibrational frequencies for this compound, which aids in the assignment of experimental spectra.

Vibrational Mode	Description	Calculated Frequency (cm⁻¹)	Experimental Frequency (cm⁻¹)	Reference
ν(C=O)	Carbonyl Stretch	1780.35	~1702	solidstatetechnology.us
ν(C-H)aldehyde	Aldehydic C-H Stretch	~2820	~2820	inference.org.uk
ν(C-H)aromatic	Aromatic C-H Stretch	~3085	~3085	inference.org.uk

Electronic Spectrum and Excited State Characterization (nπ, ππ)**

The electronic spectrum of this compound is characterized by transitions to its low-lying nπ* and ππ* excited states. Computational methods, particularly the multiconfigurational second-order perturbation theory (MS-CASPT2), have been employed to study this spectrum in detail. researchgate.netacs.org

The lowest energy band in the electronic spectrum is assigned to the nπ* (1¹A'') state, which is calculated to be at a vertical excitation energy of 3.71 eV. researchgate.netacs.org The subsequent higher energy bands are attributed to ππ* transitions. The 1¹A' → 2¹A' and 1¹A' → 3¹A' transitions, both of ππ* character, are located at calculated vertical energies of 4.33 eV and 4.89 eV, respectively. researchgate.netacs.org The most intense absorption feature involves the 4¹A' and 5¹A' ππ* excited states, with calculated vertical excitation energies of 5.98 and 6.23 eV above the ground state. researchgate.netacs.org

Geometry optimizations performed at the CASSCF level for the ground and low-lying excited states reveal that the relative ordering of the lowest nπ* and ππ* triplet states can change depending on the geometry used. researchgate.netacs.org A significant finding from these simulations is the intersection of the S₁(nπ) and T₂(ππ) potential energy surfaces upon relaxation in the S₁ state. This intersection provides a plausible mechanism for the highly efficient intersystem crossing observed in this compound, which leads to its characteristic phosphorescence. researchgate.netacs.orgacs.org

The table below summarizes the calculated vertical excitation energies for the principal electronic transitions in this compound.

Transition	State Character	Calculated Vertical Excitation Energy (eV)	Reference
S₀ → S₁	nπ* (1¹A'')	3.71	researchgate.netacs.org
S₀ → S₂	ππ* (2¹A')	4.33	researchgate.netacs.org
S₀ → S₃	ππ* (3¹A')	4.89	researchgate.netacs.org
S₀ → S₄	ππ* (4¹A')	5.98	researchgate.netacs.org
S₀ → S₅	ππ* (5¹A')	6.23	researchgate.netacs.org

Reaction Kinetics and Thermochemistry via Computational Models

Computational models are pivotal in elucidating the complex reaction kinetics and thermochemistry of this compound and related species. These theoretical approaches allow for the investigation of reaction mechanisms and energy landscapes that are often difficult to probe experimentally.

RRKM Simulations for Radical Decomposition

The kinetics of the decomposition of radicals related to this compound have been extensively studied using a combination of ab initio calculations and Rice-Ramsperger-Kassel-Marcus (RRKM) rate theory. acs.orgnih.govunimelb.edu.au A key example is the decomposition of the benzoxyl radical, an important intermediate in the combustion of toluene (B28343). acs.orgnih.gov

Ab initio calculations, using methods like G3X, have identified low-energy pathways for the decomposition of the benzoxyl radical into products including this compound + H, phenyl radical + formaldehyde (B43269), and benzene (B151609) + formyl radical. acs.orgnih.gov RRKM simulations are then performed to model the temperature and pressure dependence of the decomposition kinetics. acs.orgnih.gov

These simulations predict that the formation of this compound is the dominant reaction pathway at temperatures below 1000 K, accounting for over 80% of the total products. acs.orgnih.gov As the temperature increases to 2000 K, the contribution of this compound formation decreases to approximately 50%. acs.orgnih.gov The formation of benzene + formyl radical and phenyl + formaldehyde become more significant at higher temperatures, each contributing 20-30% of the products at 2000 K. acs.orgnih.gov These computational results are crucial for improving kinetic models for the oxidation of aromatic hydrocarbons. acs.org

The product distribution from the RRKM simulation of benzoxyl radical decomposition is detailed in the table below.

Temperature (K)	Product Channel	Product Yield (%)	Reference
< 1000	This compound + H	> 80	acs.orgnih.gov
Benzene + HCO / Phenyl + CH₂O	5 - 10 (each)	acs.orgnih.gov
2000	This compound + H	~ 50	acs.orgnih.gov
Benzene + HCO / Phenyl + CH₂O	20 - 30 (each)	acs.orgnih.gov

Influence of Electronic Structure Modification on Energetic Properties

The modification of this compound's electronic structure, typically through the introduction of substituents on the aromatic ring, has a profound influence on its energetic properties and reactivity. Computational studies have provided significant insights into these substituent effects.

For example, the rotational barrier of the formyl group is sensitive to the electronic nature of para-substituents. researchgate.net Theoretical calculations have been used to correlate this rotational barrier with various parameters, including Hammett constants, to quantify the effect of electron-donating and electron-withdrawing groups. researchgate.net

In the context of reaction kinetics, substituent effects are also prominent. In proline-catalyzed aldol (B89426) reactions involving this compound derivatives, it has been observed that electron-withdrawing substituents increase the reactivity, a trend that can be rationalized through computational analysis of the reaction mechanism. d-nb.info Furthermore, computational investigations into the formation and cyclization of 2'-arylthis compound oxime ether radical cations have shown that the yield of cyclized products correlates with the Hammett parameter of the substituent. nih.govacs.org Both strongly electron-donating and electron-withdrawing groups were found to significantly reduce the product yield, an observation explained by analyzing the thermodynamics and kinetics of radical cation formation and cyclization. nih.govacs.org

The table below illustrates the effect of ortho-substituents on the one-bond C-H coupling constant of the formyl group (¹JCHf), a parameter sensitive to the local electronic environment.

Substituent (ortho position)	¹JCHf (Hz)	Reference
H (this compound)	~175	nih.gov
F	~185	nih.gov
Cl	~185	nih.gov
Br	~185	nih.gov
NO₂	~185	nih.gov

Note: Most ortho-substituents cause a significant increase of about 10 Hz in ¹J_CHf compared to unsubstituted this compound, indicating a proximity effect on the coupling constant. nih.gov

Biochemical Pathways and Biological Interactions of Benzaldehyde

Biosynthesis Pathways in Organisms

Benzaldehyde, an aromatic aldehyde, is synthesized through various biochemical pathways in a wide range of organisms, including microbes and plants. These pathways often utilize the amino acid phenylalanine as a precursor and involve a series of enzymatic reactions.

Microbial Production from Phenylalanine

Microorganisms offer an attractive, "natural" route for this compound production, circumventing the formation of toxic byproducts like hydrocyanic acid that can occur during extraction from plant sources. nih.gov The microbial conversion of L-phenylalanine to this compound has been observed in various bacteria and fungi, including Lactobacillus plantarum, Ischnoderma benzoinum, Polyporus tuberaster, and Phanerochaete chrysosporium. nih.govwur.nl

In a well-studied pathway, such as in Lactobacillus plantarum, the biosynthesis is initiated by the conversion of phenylalanine to phenylpyruvic acid. researchgate.netnih.gov This step is catalyzed by an aminotransferase. nih.govnih.gov Subsequently, phenylpyruvic acid is transformed into this compound. researchgate.netnih.gov Research has shown that this second conversion step can be a chemical oxidation process influenced by factors like temperature, pH, oxygen availability, and the presence of cations. nih.gov In some cases, this microbial conversion can be followed by a mild base treatment to achieve high yields of this compound. wur.nl

Other identified intermediates in the microbial conversion of phenylalanine to this compound include phenylacetic acid, mandelic acid, and phenylglyoxylic acid. nih.gov A patented method for producing this compound involves using microorganisms that possess a specific set of four enzymes: amino acid deaminase, 4-hydroxymandelate (B1240059) synthase, (S)-mandelate dehydrogenase, and benzoylformate decarboxylase. google.com

Plant Biosynthesis Routes (e.g., Phenylpropanoid Pathway)

In plants, the biosynthesis of this compound is intricately linked to the phenylpropanoid pathway, which is responsible for the production of a vast array of secondary metabolites. researchgate.netfrontiersin.org The initial step in this pathway is the deamination of the amino acid phenylalanine by the enzyme phenylalanine ammonia-lyase (PAL) to form trans-cinnamic acid. nih.govresearchgate.net

From trans-cinnamic acid, several routes to this compound have been proposed:

β-oxidative CoA-dependent pathway: This is considered a major route for this compound formation. researchgate.net It involves the activation of cinnamic acid to cinnamoyl-CoA, a reaction catalyzed by cinnamoyl-CoA ligase (CNL). nih.gov Subsequent reactions, including hydration and oxidation by cinnamoyl-CoA hydratase/dehydrogenase (CHD) and cleavage by 3-ketoacyl-CoA thiolase (KAT), lead to the formation of benzoyl-CoA. researchgate.netbiorxiv.org Finally, this compound synthase, an enzyme identified as a heterodimer, catalyzes the conversion of benzoyl-CoA to this compound. researchgate.net This pathway is localized within the peroxisomes. nih.govresearchgate.net

Non-β-oxidative CoA-dependent pathway: This pathway also proceeds through a cinnamoyl-CoA intermediate. nih.gov

CoA-independent hydratase/lyase pathway: This route involves the hydration of the double bond in cinnamic acid to form 3-hydroxy-3-phenylpropanoic acid, which is then cleaved by a hydratase/lyase-type enzyme to yield this compound and acetate (B1210297). nih.gov

The expression of genes encoding enzymes in these pathways, such as this compound synthase, can be regulated in a tissue-specific manner, leading to the accumulation of this compound in specific plant parts like flowers and roots. researchgate.netbiorxiv.org

Enzymatic Degradation of Amygdalin (B1666031)

This compound is a key product of the enzymatic hydrolysis of amygdalin, a cyanogenic glycoside found abundantly in the seeds of plants from the Rosaceae family, such as bitter almonds, apricots, and peaches. wikipedia.orgnih.gov This degradation process occurs in a stepwise manner, catalyzed by a complex of enzymes collectively known as β-glucosidase (also referred to as emulsin). wjpls.orgclintox.org

The hydrolysis of amygdalin proceeds as follows:

Amygdalin is first hydrolyzed by the enzyme amygdalin lyase into prunasin (B192207) and one molecule of glucose . wjpls.org

Prunasin is then acted upon by prunasin lyase, which breaks it down into mandelonitrile and a second molecule of glucose . wjpls.org

Finally, mandelonitrile is cleaved by hydroxynitrile lyase into This compound and hydrocyanic acid . wjpls.org

This enzymatic degradation can be influenced by temperature, with increased temperatures accelerating the hydrolysis. nih.gov The process is a natural defense mechanism in plants, as the release of this compound and toxic hydrocyanic acid occurs upon tissue damage. wikipedia.orgresearchgate.net

Metabolism and Degradation in Biological Systems

Once formed or ingested, this compound undergoes metabolic transformations in biological systems, primarily leading to its detoxification and excretion.

This compound Dehydrogenase Activity and Deficiency

The primary enzyme responsible for the metabolism of this compound is aldehyde dehydrogenase (ALDH). nih.govoup.com This enzyme catalyzes the oxidation of this compound to its corresponding carboxylic acid, benzoic acid. nih.govnih.gov ALDHs are a family of NAD(P)+ dependent enzymes that metabolize a wide range of aldehydes. nih.gov

Multiple isoforms of ALDH exist, and they can exhibit different substrate specificities. For instance, studies have shown that ALDH1A1 is capable of converting this compound to benzoic acid. nih.gov The systematic name for this enzyme class is this compound:NAD+ oxidoreductase or this compound:NADP+ oxidoreductase, depending on the cofactor requirement. wikipedia.orgwikipedia.org

The activity of this compound dehydrogenase is crucial for detoxifying this compound. nih.gov Inhibition of this enzyme can lead to an accumulation of this compound. 4-(Diethylamino)this compound (DEAB) is a known pan-inhibitor of ALDH isoforms. nih.gov

Conversion to Benzoic Acid and Excretion Pathways

The principal metabolic pathway for this compound in the body involves its rapid oxidation to benzoic acid. oup.comsantos.comoup.com This conversion is a key detoxification step. researchgate.net

Following its formation, benzoic acid undergoes further metabolism, primarily through conjugation with the amino acid glycine (B1666218). santos.comwikipedia.org This conjugation reaction forms hippuric acid (N-benzoylglycine). oup.comwikipedia.org The formation of hippuric acid from benzoic acid occurs in the liver, intestine, and kidneys. wikipedia.org

Hippuric acid is then excreted from the body in the urine. santos.comoup.com This pathway represents the major route for the elimination of this compound and its metabolites from the body. santos.com

Interactive Data Table: Key Enzymes in this compound Metabolism

Enzyme	Function	Substrate(s)	Product(s)
This compound Dehydrogenase (NAD+)	Oxidation	This compound, NAD+, H2O	Benzoic Acid, NADH, H+ wikipedia.orgebi.ac.uk
This compound Dehydrogenase (NADP+)	Oxidation	This compound, NADP+, H2O	Benzoic Acid, NADPH, H+ wikipedia.org
Glycine N-acyltransferase	Conjugation	Benzoyl-CoA, Glycine	Hippuric Acid, CoA

Role of Molybdenum-Containing Enzymes (Aldehyde Oxidase, Xanthine (B1682287) Oxidase)

The metabolism of this compound in biological systems involves oxidation, a process significantly influenced by a class of enzymes known as molybdenum-containing enzymes. acs.org These enzymes, which include aldehyde oxidase (AO) and xanthine oxidase (XO), are characterized by the presence of a molybdenum cofactor (MoCo) at their active site, which is essential for their catalytic activity. researchgate.netresearchgate.netmdpi.com They play a crucial role in the metabolism of a wide array of aldehydes and nitrogen-containing heterocyclic compounds. nih.govresearchgate.net

Aldehyde oxidase and xanthine oxidase are complex molybdoflavoproteins found in the cytosolic compartment of various tissues across many species. researchgate.net Their primary function involves catalyzing oxidation reactions through a nucleophilic mechanism, utilizing water as the source of the oxygen atom that is incorporated into the resulting metabolite. researchgate.net Specifically, they are involved in the oxidation of aldehydes to their corresponding carboxylic acids. researchgate.net While both enzymes share similarities in substrate specificity, their physiological roles can differ. researchgate.netresearchgate.net Xanthine oxidase's well-established function is the oxidation of hypoxanthine (B114508) and xanthine to uric acid. researchgate.net The precise physiological role of aldehyde oxidase is less defined, though it is known to act on various substrates, including retinaldehyde and pyridoxal. researchgate.net

The reactivity of these enzymes towards substituted benzaldehydes can be influenced by the nature and position of the substituents on the benzene (B151609) ring. For instance, xanthine oxidase exhibits significant regiospecificity. Its reactivity towards ortho-substituted benzaldehydes decreases drastically with an increase in the size of the substituent, a phenomenon attributed to steric hindrance at the enzyme's active site. nih.gov In contrast, its activity with para-substituted benzaldehydes is not significantly affected by the substituent's size. nih.gov This specificity is observed with both electron-withdrawing and electron-donating groups. nih.gov Studies have shown that the oxidation of m- and p-nitrothis compound by xanthine oxidase is substantially faster than that of the o-isomer. nih.gov

Aldehyde oxidase also demonstrates substrate specificity. For example, vanillin (B372448) is rapidly oxidized by aldehyde oxidase, while isovanillin (B20041) is predominantly metabolized by aldehyde dehydrogenase. nih.gov The contribution of aldehyde oxidase can be a significant factor in the oxidation of aromatic aldehydes generated during the metabolism of various drugs and xenobiotics. nih.gov The distribution of these enzymes is widespread, with significant concentrations found in the liver, lungs, kidneys, and gastrointestinal tract, highlighting their importance in systemic metabolism. researchgate.netresearchgate.net

Table 1: Comparison of Molybdenum-Containing Enzymes in this compound Metabolism

Enzyme	EC Number	Key Function in Relation to this compound	Factors Influencing Activity
Aldehyde Oxidase	1.2.3.1	Oxidation of this compound and its derivatives to carboxylic acids. researchgate.net	Substrate structure, with varying affinities for different substituted benzaldehydes. nih.gov
Xanthine Oxidase	1.17.3.2	Oxidation of this compound and its derivatives. nih.gov	Regiospecificity based on substituent position (ortho-substituted are less favored). nih.gov

Biological Activities and Mechanisms

This compound and its derivatives exhibit a range of biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties. These activities are underpinned by specific molecular mechanisms.

This compound has been shown to possess antimicrobial activity against various microorganisms. nih.govresearchgate.net

One of the primary mechanisms of this compound's antimicrobial action involves the disruption of the bacterial cell membrane. nih.gov This disruption leads to a loss of membrane integrity, which is crucial for the normal physiological functions of the cell. nih.gov The interaction of this compound with the plasma membrane can cause its disintegration. nih.gov Furthermore, it can lead to the coagulation of intracellular components, ultimately resulting in cell death. nih.gov This mechanism of causing cell lysis has been noted as a key factor in its antibacterial effect. researchgate.net

This compound has demonstrated the ability to modulate the activity of certain antibiotics. researchgate.netnih.govproquest.com Studies have shown that in combination with antibiotics like norfloxacin (B1679917) and ciprofloxacin, this compound can lead to a decrease in the minimum inhibitory concentration (MIC) of these drugs against strains of Staphylococcus aureus. nih.govproquest.com This synergistic effect may be attributed to this compound's action on the bacterial plasma membrane. nih.gov By increasing the permeability of the membrane, this compound may facilitate a higher intracellular concentration of the antibiotic, thereby enhancing its efficacy. nih.gov However, research also indicates that this compound's modulatory effect does not necessarily involve the inhibition of efflux pumps, which are a common mechanism of antibiotic resistance. nih.govproquest.com Interestingly, in some cases, the combination of this compound with certain compounds like ethidium (B1194527) bromide has been observed to increase resistance. nih.gov

Table 2: Modulation of Antibiotic MIC by this compound against Staphylococcus aureus Strains

Antibiotic	Strain	MIC of Antibiotic Alone (μg/mL)	MIC of Antibiotic with this compound (μg/mL)
Ciprofloxacin	K6028	64	32 nih.govproquest.com
Norfloxacin	1199B	256	128 nih.govproquest.com

This compound and its derivatives have been found to possess significant anti-inflammatory properties. acs.orgnih.govnih.gov The mechanism underlying this activity involves the modulation of key inflammatory pathways and mediators.

Research has shown that this compound derivatives can inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), inducible nitric oxide synthase (iNOS), and cyclooxygenase-2 (COX-2) in lipopolysaccharide (LPS)-stimulated macrophages. acs.orgresearchgate.net They have also been found to reduce the secretion of pro-inflammatory cytokines, including tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). nih.gov

The anti-inflammatory effects of this compound derivatives are often mediated through the inhibition of critical signaling pathways. One such pathway is the nuclear factor-κB (NF-κB) pathway. nih.gov By suppressing the phosphorylation of IκB, an inhibitor of NF-κB, this compound derivatives can prevent the activation of NF-κB, which is a key regulator of the inflammatory response. nih.gov Furthermore, these compounds have been shown to inhibit the phosphorylation of mitogen-activated protein kinases (MAPKs) such as ERK, JNK, and p38, which are also involved in the inflammatory cascade. nih.gov Some this compound derivatives also exert their anti-inflammatory effects by inducing the expression of heme oxygenase-1 (HO-1), an enzyme with known anti-inflammatory actions. nih.gov

Anticancer Properties

This compound and its derivatives have demonstrated notable antitumor activity. Studies have shown that this compound exhibits tumor-specific cytotoxicity, proving more toxic to cancerous cells than to normal human oral cells like gingival fibroblasts and pulp cells. iiarjournals.org

Mechanism of Action: A primary mechanism of this compound's anticancer effect involves the regulation of protein-protein interactions mediated by the 14-3-3ζ protein. researchgate.netaacrjournals.org This protein is overexpressed in many cancers and acts as a central hub in oncogenic signaling networks. researchgate.netfujita-hu.ac.jp this compound has been found to disrupt the interaction between 14-3-3ζ and its client proteins, such as mTOR, Rictor, cRaf, STAT3, and FOXOs. aacrjournals.org

Specifically, research has highlighted this compound's ability to prevent the 14-3-3ζ protein from binding to the Ser28-phosphorylated form of histone H3 (H3S28ph). fujita-hu.ac.jpsciencedaily.comnews-medical.netscienmag.com This interaction is crucial for the expression of genes associated with therapy resistance and the epithelial-to-mesenchymal plasticity that allows cancer cells to spread. fujita-hu.ac.jpsciencedaily.comscienmag.com By blocking this interaction, this compound suppresses key signaling pathways activated in cancer cells, including PI3K/AKT/mTOR, STAT3, NFκB, and ERK. researchgate.netaacrjournals.org This action can help overcome treatment resistance to both radiation and certain kinase inhibitors. fujita-hu.ac.jpnews-medical.net

In some cancer cell lines, such as the oral squamous cell carcinoma (OSCC) line HSC-2, this compound induces a form of programmed cell death known as autophagy. iiarjournals.org This is characterized by the formation of autophagosomes and the destruction of mitochondria, without the typical signs of apoptosis like DNA fragmentation or caspase activation. iiarjournals.org

Affected Cancer Cell Lines: Research has documented the efficacy of this compound against several types of cancer cells. Early clinical studies involving a this compound derivative, β-cyclodextrin this compound inclusion compound (CDBA), reported complete or partial responses in patients with inoperable carcinomas, including squamous cell carcinoma and adenocarcinoma. iiarjournals.orgnih.gov Laboratory studies have confirmed its activity against various cell lines. iiarjournals.orgresearchgate.net

Table 1: Anticancer Activity of this compound Against Various Cancer Cell Lines

Cancer Type	Cell Line	Observed Effect	Reference
Pancreatic Cancer	BxPC3	Inhibition of PI3K/AKT/mTOR, STAT3, NFκB, and ERK signaling pathways.	researchgate.netaacrjournals.org
Non-Small Cell Lung Cancer	A549	Inhibition of PI3K/AKT/mTOR, STAT3, NFκB, and ERK signaling pathways.	researchgate.netaacrjournals.org
Oral Squamous Cell Carcinoma	HSC-2	Induction of autophagy; destruction of mitochondrial structure.	iiarjournals.org
Glioblastoma	-	Tumor-specific cytotoxicity.	iiarjournals.org
Myelogenous Leukemia	-	Tumor-specific cytotoxicity.	iiarjournals.org
Squamous Cell Carcinoma	-	Induced differentiation into keratinized normal squamous cells in patients.	nih.gov

Antifungal and Antiaflatoxigenic Activities

This compound possesses significant antifungal properties and can inhibit the production of aflatoxins, which are potent mycotoxins produced by certain fungi. nih.gov

Mechanism of Action: The antifungal action of this compound is primarily linked to its ability to disrupt the cellular antioxidation systems of fungi. researchgate.netnih.gov As redox-active compounds, benzaldehydes can destabilize the cellular redox homeostasis in fungi, leading to growth inhibition. nih.gov Structure-activity analyses have revealed that the presence of an ortho-hydroxyl group on the benzene ring enhances its antifungal potency. researchgate.netnih.govusda.gov

In the context of antiaflatoxigenic activity, this compound derivatives have been shown to suppress the biosynthesis of aflatoxin. For instance, the derivative 2-[(2-methylpyridin-3-yl)oxy]this compound (MPOBA) significantly inhibits the production of Aflatoxin B1 (AFB1) by Aspergillus flavus. nih.govnih.gov This is achieved by downregulating the transcript levels of key regulatory genes in the aflatoxin biosynthesis pathway, including aflR, veA, and laeA. nih.govnih.gov The suppression of aflR is critical as it initiates the entire biosynthetic process. nih.gov

This compound can also function as a chemosensitizing agent, meaning it can enhance the effectiveness of conventional antifungal drugs. researchgate.netusda.gov This synergistic action can help overcome fungal resistance to certain treatments. researchgate.net However, it is noteworthy that some this compound derivatives, when applied at sub-inhibitory concentrations, have been observed to potentially enhance aflatoxin production, indicating the importance of concentration in their application. mdpi.comresearchgate.net

Affected Fungal Species: this compound and its derivatives have been tested against a range of fungal species, particularly those known for causing disease in humans or for contaminating food sources.

Table 2: Antifungal and Antiaflatoxigenic Effects of this compound

Fungal Species	Effect	Key Findings	Reference
Aspergillus flavus	Antifungal & Antiaflatoxigenic	A this compound derivative (MPOBA) inhibited AFB1 production with an IC50 of 0.55 mM. nih.govnih.gov It also inhibited conidiation and downregulated key toxin-producing genes. nih.govnih.gov	nih.govresearchgate.netnih.gov
Aspergillus fumigatus	Antifungal	Susceptible to benzaldehydes that disrupt cellular antioxidation.	researchgate.netnih.gov
Aspergillus terreus	Antifungal	Susceptible to benzaldehydes that disrupt cellular antioxidation.	researchgate.net
Penicillium expansum	Antifungal	Susceptible to benzaldehydes that disrupt cellular antioxidation.	researchgate.net

Insecticidal Activity

This compound is recognized for its potent insecticidal properties against a variety of insect pests. It is considered an environmentally safe compound due to its biodegradability. mdpi.com

Mechanism of Action: The insecticidal mechanism of this compound can vary between insect species. In larvae of the greater wax moth, Galleria mellonella, this compound inhibits crucial components of the insect's immune system. researchgate.netnih.gov It has been shown to inhibit phenol (B47542) oxidase (PO) activity in a dose-dependent manner. researchgate.netnih.gov Phenol oxidase is a key enzyme in the melanization pathway, which is vital for wound healing and defense against pathogens. This compound also significantly inhibits nodule formation, another important immune response. researchgate.netnih.gov

Against mosquitoes such as Aedes aegypti and Culex quinquefasciatus, this compound exhibits larvicidal, pupicidal, and adult knockdown effects. scialert.netscialert.net It also has a fumigant effect, causing mortality in adult mosquitoes that have been knocked down. scialert.netscialert.net

Affected Insect Species: this compound's insecticidal activity has been demonstrated against several insect species, including disease vectors and agricultural pests.

Table 3: Insecticidal Activity of this compound

Insect Species	Life Stage	Observed Effect	Key Findings	Reference
Galleria mellonella (Greater Wax Moth)	Larvae	Mortality, Immune Suppression	100% mortality at 8 mM. researchgate.netnih.gov Inhibited phenol oxidase activity by up to 80% and suppressed nodule formation. researchgate.netnih.gov	researchgate.netnih.gov
Aedes aegypti (Yellow Fever Mosquito)	Larvae, Pupae, Adults	Larvicidal, Pupicidal, Knockdown	LC50 for larvae was 30.39 ppm. scialert.netscialert.net Knockdown effect on adults led to 100% mortality within 24 hours. scialert.net	scialert.netscialert.net
Culex quinquefasciatus (Southern House Mosquito)	Larvae, Pupae, Adults	Larvicidal, Pupicidal, Knockdown	LC50 for larvae was 40.48 ppm. scialert.netscialert.net Showed significant pupal mortality at 100 ppm. scialert.net	scialert.netscialert.net
Drosophila melanogaster (Fruit Fly)	Adults	Mortality (Fumigant)	LC50 of 1.60 mg/mL. mdpi.comnih.gov Fumigation at 4 µg/mL caused 100% mortality within 2 hours. mdpi.com	mdpi.comnih.gov

Advanced Analytical Techniques for Benzaldehyde Research

Spectroscopic Methods for Characterization and Quantification

Spectroscopy is a cornerstone of chemical analysis, providing profound insights into molecular structure and concentration. For benzaldehyde, several spectroscopic methods are routinely used for both qualitative identification and quantitative measurement.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for elucidating the molecular structure of organic compounds. It operates by probing the magnetic properties of atomic nuclei, such as ¹H (proton) and ¹³C (carbon-13), within a magnetic field.

¹H-NMR: In the proton NMR spectrum of this compound, the hydrogen atoms are in distinct chemical environments, leading to characteristic signals. The most downfield signal is the aldehydic proton (-CHO), which typically appears as a singlet around 9.9-10.1 ppm. rsc.org This significant downfield shift is due to the deshielding effect of the adjacent carbonyl group. The protons on the benzene (B151609) ring appear in the aromatic region (7.4-7.9 ppm). docbrown.info In high-resolution spectra, these aromatic protons can be resolved into distinct multiplets corresponding to the ortho, meta, and para positions relative to the aldehyde substituent. docbrown.info

¹³C-NMR: The ¹³C-NMR spectrum provides information about the carbon skeleton. This compound shows five distinct signals, as the carbon atoms at the 3 and 5 positions (meta) and the 2 and 6 positions (ortho) are chemically equivalent. docbrown.info The carbonyl carbon of the aldehyde group is highly deshielded and appears significantly downfield, typically around 192.3 ppm. docbrown.info The carbon atom to which the aldehyde group is attached (C1) resonates at approximately 136.5 ppm, while the other aromatic carbons appear between 129 and 135 ppm. docbrown.info

NMR Data for this compound
Technique	Assignment
¹H-NMR	Aldehyde proton (CHO)
Aromatic protons (C₆H₅)
¹³C-NMR	Carbonyl carbon (C=O)
Aromatic carbon (C1, attached to CHO)
Aromatic carbons (C2-C6)

| Key FTIR Absorption Bands for this compound | | | :--- | :--- | :--- | | Vibrational Mode | Functional Group | Wavenumber (cm⁻¹) | | C=O Stretch | Aldehyde | ~1703 researchgate.netresearchgate.net | | C-H Stretch | Aldehyde | ~2700 - 2900 (often a doublet) docbrown.info | | C-H Stretch | Aromatic | ~3000 - 3100 docbrown.inforesearchgate.net | | C=C Stretch | Aromatic Ring | ~1450 - 1600 docbrown.info |

UV-Visible (UV-Vis) spectroscopy measures the absorption of ultraviolet and visible light, which corresponds to electronic transitions within the molecule. The UV spectrum of this compound dissolved in a solvent like water or ethanol (B145695) typically displays two main absorption bands. researchgate.netresearchgate.net A strong absorption band, with a maximum wavelength (λmax) around 245-250 nm, is attributed to the π → π* transition of the conjugated system involving the benzene ring and the carbonyl group. researchgate.net A second, much weaker band is observed at a longer wavelength, around 280-290 nm, which corresponds to the n → π* transition of the lone pair electrons on the carbonyl oxygen. uwosh.edu The position and intensity of these bands can be influenced by the solvent used. researchgate.net

| Typical UV-Vis Absorption Maxima for this compound | | | :--- | :--- | :--- | | Electronic Transition | Typical λmax | Characteristics | | π → π* | ~245 - 250 nm researchgate.net | Strong absorption | | n → π* | ~280 - 290 nm uwosh.edu | Weak absorption |

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It is often coupled with chromatographic techniques for the separation of complex mixtures.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a gold-standard method for the analysis of volatile compounds like this compound. The sample is vaporized and separated on a GC column before entering the mass spectrometer for ionization and detection. acs.org In the mass spectrum of this compound, the molecular ion peak (M⁺) is observed at an m/z of 106. The most abundant fragment ion is typically seen at m/z 105, corresponding to the loss of a hydrogen atom ([M-H]⁺). Another significant fragment appears at m/z 77, which represents the phenyl cation ([C₆H₅]⁺), formed by the loss of the entire aldehyde group. restek.com This technique is highly sensitive and is used for both identification and quantification in various samples. nih.govresearchgate.net

| Key Ions in the Mass Spectrum of this compound (EI) | | | :--- | :--- | :--- | | m/z | Ion | Description | | 106 | [C₇H₆O]⁺ | Molecular Ion (M⁺) | | 105 | [C₇H₅O]⁺ | [M-H]⁺, Loss of H radical | | 77 | [C₆H₅]⁺ | Loss of CHO group |

Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is used for analyzing less volatile or thermally unstable compounds. While this compound is volatile enough for GC-MS, LC-MS can be applied when analyzing it in complex liquid matrices, such as in animal feed or biological samples. nih.gov However, this compound can be challenging to ionize efficiently using common LC-MS sources like electrospray ionization (ESI), and method development may be required to achieve good sensitivity. chromforum.org It is sometimes used to identify this compound derivatives or products in reaction mixtures. researchgate.net

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): Py-GC-MS is a technique used to analyze non-volatile materials, such as polymers and complex organic matter. pnnl.govd-nb.info The sample is rapidly heated to a high temperature in an inert atmosphere (pyrolysis), causing it to break down into smaller, volatile fragments. These fragments are then separated by GC and identified by MS. This compound is often detected as a pyrolysis product from the thermal decomposition of various materials, including certain natural products and synthetic polymers, providing clues about the original material's chemical structure. researchgate.netchromatographyonline.com

Proton-Transfer-Reaction Mass Spectrometry (PTR-MS): PTR-MS is a form of chemical ionization mass spectrometry used for the real-time, online monitoring of volatile organic compounds (VOCs) in the gas phase. wikipedia.org The technique uses hydronium ions (H₃O⁺) to gently ionize target molecules via proton transfer. tofwerk.com Since this is a soft ionization method, it results in minimal fragmentation. PTR-MS is highly sensitive, capable of detecting this compound at parts-per-trillion levels, making it ideal for applications in atmospheric science, food and flavor research, and medical breath analysis. nih.gov

Chromatographic Techniques

Chromatography encompasses a set of laboratory techniques for the separation of mixtures. The mixture is dissolved in a fluid called the mobile phase, which carries it through a structure holding another material called the stationary phase.

Thin-Layer Chromatography (TLC) is a simple, rapid, and inexpensive chromatographic technique used to separate components of a mixture and to monitor the progress of a chemical reaction. For this compound, the stationary phase is typically a plate coated with silica (B1680970) gel, which is a polar material. gmu.edu The mobile phase, or eluent, is a less polar organic solvent or a mixture of solvents, such as dichloromethane (B109758) or a hexane-ethyl acetate (B1210297) mixture. orgsyn.orgquizlet.com

During development, compounds move up the plate at different rates based on their polarity and affinity for the stationary and mobile phases. This compound is moderately polar. It will travel further up the plate (have a higher Retention Factor, Rf) than more polar compounds like benzoic acid or benzyl (B1604629) alcohol, but not as far as non-polar compounds like toluene (B28343). quizlet.comresearchgate.net The separated spots are typically visualized under UV light, as the aromatic ring in this compound absorbs UV radiation, or by staining with an agent like iodine. gmu.edu

Gas Chromatography (GC)

Gas Chromatography (GC) is a fundamental technique for the analysis of volatile and semi-volatile compounds like this compound. researchgate.netnist.gov It is widely employed for separating and quantifying this compound from reaction mixtures, commercial products, and biological samples. researchgate.netresearchgate.net The primary mode of detection used in conjunction with GC for this compound analysis is Flame Ionization Detection (FID), known for its reliability and efficiency in quantitative analysis. researchgate.net For more detailed structural elucidation and identification of unknown impurities or by-products, GC is often coupled with Mass Spectrometry (GC-MS). researchgate.netnih.govacs.org

In a typical application, such as monitoring the selective oxidation of benzyl alcohol to this compound, a GC-FID method can be developed to separate the product (this compound), the starting material (benzyl alcohol), and various by-products like benzoic acid. researchgate.net The choice of the capillary column is critical for achieving good separation. Columns with stationary phases like 1,4-bis(dimethylsiloxy)phenylene dimethyl polysiloxane (RXI-5Sil MS) or OV-101 are commonly used. researchgate.netnih.gov Method development involves optimizing parameters such as inlet temperature, oven temperature program, and carrier gas flow rate to achieve efficient separation in a short runtime. researchgate.netresearchgate.net For instance, a method was developed using a RXI-5Sil MS capillary column (30m x 0.32mm i.d.) with helium as the carrier gas, achieving separation of seven compounds in just 9 minutes. researchgate.net Another study utilized a DB-5 capillary column (25 m × 0.32 mm i.d.) for the separation and determination of this compound. jcsp.org.pk

The quantitative performance of these methods is validated by assessing linearity, precision, and accuracy. Linearity is often observed over a wide concentration range, for example, from 0.5 to 100 µg/ml, with high coefficients of determination (r² > 0.99). nih.gov The limit of detection (LOD) for this compound can be as low as the micrograms per liter (µg L⁻¹) level, demonstrating high sensitivity. jcsp.org.pk

Table 1: Examples of Gas Chromatography Methods for this compound Analysis

Analytical Technique	Column Used	Detector	Key Findings & Conditions	Source(s)
GC-FID	RXI-5Sil MS (30m x 0.32mm i.d.)	Flame Ionization Detector (FID)	Separated 7 compounds including this compound and benzyl alcohol in a 9-minute runtime.	researchgate.net
Capillary GC-FID	Fused silica capillary column (25 m x 0.53 mm i.d.) coated with OV-101	Flame Ionization Detector (FID)	Developed for determining this compound in injectable formulations; quantification limit was 0.4 µg/ml.	nih.gov
GC-FID	DB-5 (25 m × 0.32 mm i.d.)	Flame Ionization Detector (FID)	Combined with microextraction for preconcentration; achieved a detection limit of 0.3 µg L⁻¹.	jcsp.org.pk
GC-QTOF MS	Not specified	Quadrupole Time-of-Flight Mass Spectrometry (QTOF MS)	Accurately qualified and quantified this compound in complex aromatic samples, avoiding substrate interference.	nih.gov

Thermal Analysis Techniques (e.g., DSC)

Differential Scanning Calorimetry (DSC) is a thermal analysis technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference. It is a highly sensitive method used to study the thermotropic properties of materials, including phase transitions like melting and crystallization. nih.gov In the context of this compound research, DSC is particularly useful for investigating its thermal behavior when encapsulated in host-guest systems, such as cyclodextrin-based metal-organic frameworks (CD-MOFs). researchgate.net

The encapsulation of volatile compounds like this compound into porous materials can enhance their stability and control their release. researchgate.net DSC analysis can confirm the successful encapsulation and study the interactions between the host and guest molecules. The DSC thermogram of pure this compound shows a characteristic endothermic peak corresponding to its boiling point. When this compound is encapsulated within a CD-MOF, this peak disappears from the thermogram of the inclusion complex. researchgate.net This absence indicates that the this compound molecules are no longer free but are entrapped within the pores of the host material, leading to a change in their thermal properties. researchgate.net

Studies on the oxidation of vegetable oils also utilize DSC to evaluate thermal properties. researchgate.net While not directly focused on pure this compound, this research provides a framework for how DSC can be used to assess the thermal stability and oxidation kinetics of lipid systems, a field where aldehydes are key products of lipid peroxidation. researchgate.net Similarly, DSC has been used to investigate the melting behavior of synthetic analogs of lipids, such as rac-1,2-diglycerides with benzyl group substitutions, revealing complex polymorphic behavior similar to that of lecithins. nih.gov

Table 2: Application of DSC in Characterizing this compound-Containing Systems

System Studied	Key Finding from DSC Analysis	Significance	Source(s)
This compound encapsulated in γ-cyclodextrin MOF (CDMOF)	The characteristic endothermic peak of free this compound was absent in the DSC thermogram of the inclusion complex.	Confirmed the successful encapsulation of this compound within the MOF pores.	researchgate.net
rac-1,2-diglycerides with benzyl group substitutions	Samples exhibited polymorphic behavior, with some melting and recrystallizing during slow heating.	Provided insight into the thermal behavior of lipid analogs, which is relevant to membrane structure studies.	nih.gov

Advanced Microscopy (e.g., SEM, TEM) for Nanocatalyst Characterization

Advanced microscopy techniques, specifically Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM), are indispensable tools for characterizing the morphology and structure of nanocatalysts used in this compound-related reactions, such as its synthesis via benzyl alcohol oxidation. mdpi.comazooptics.com

TEM offers even higher magnification and resolution, allowing for the visualization of the internal structure of catalysts. azooptics.com It is used to determine the size, shape, and dispersion of metallic nanoparticles on the support material. azooptics.commdpi.com TEM can resolve crystal lattice fringes, which helps in identifying the composition and exposed crystal facets of catalyst particles. azooptics.com For instance, TEM observations of CNTs/GCN hybrids showed that the GCN consisted of stacked two-dimensional nanosheets. mdpi.com In the characterization of Pd-Pt/α-MnO₂ catalysts, high-resolution TEM images were used to measure the lattice spacing, confirming the planes of the α-MnO₂ support and visualizing the dispersed noble metal nanoparticles. mdpi.com Together, SEM and TEM provide a comprehensive understanding of the catalyst's physical structure, which is critical for correlating structure with catalytic activity and selectivity. mdpi.comazooptics.com

X-ray Diffraction (XRD) for Structural Analysis

X-ray Diffraction (XRD) is a powerful and fundamental technique for the structural characterization of crystalline materials, including the catalysts used in chemical reactions involving this compound. catalysis.blogmalvernpanalytical.com It provides detailed information about the crystal structure, phase composition, and crystallite size of a catalyst, which are crucial factors in determining its performance. numberanalytics.commdpi.com

In catalyst research, XRD is used to identify the crystalline phases present in the material by comparing the experimental diffraction pattern to a database of known patterns. numberanalytics.com For example, when characterizing a photocatalyst for benzyl alcohol oxidation, XRD patterns confirmed the crystal structure of the graphitic carbon nitride (GCN) support by identifying its characteristic peaks at 13.4° and 27.4°, corresponding to the (100) and (002) planes, respectively. mdpi.com The preservation of these peaks after the addition of carbon nanotubes indicated that the electrostatic assembly process did not disrupt the GCN's crystalline structure. mdpi.com

XRD is also vital for assessing the stability of catalysts. By examining the XRD patterns of a catalyst before and after multiple reaction cycles, researchers can detect changes in its phase composition. For instance, in a study of CuO-Bi₂O₃ catalysts, XRD analysis after repeated cycles revealed the formation and growth of metallic Cu, which was correlated with a decrease in catalyst stability. researchgate.net Furthermore, XRD can be used to determine the average crystallite size by analyzing the broadening of the diffraction peaks. malvernpanalytical.comnumberanalytics.com This information is important because the size of the catalyst particles can significantly influence the available surface area and the number of active sites. malvernpanalytical.com

Elemental Analysis (e.g., ICP-OES)

The ICP-OES technique involves introducing a sample, typically in a liquid form after acid digestion, into a high-temperature plasma. nih.gov The plasma excites the atoms of the elements present, causing them to emit light at characteristic wavelengths. malvernpanalytical.com The intensity of the emitted light is proportional to the concentration of each element, allowing for accurate quantification. scirp.org

In the context of catalyst development for reactions like the photooxidation of benzyl alcohol to this compound, researchers synthesize catalysts by anchoring metal nanoparticles (e.g., Gold) onto various supports (e.g., TiO₂, ZrO₂). researchgate.net After synthesis, ICP-OES analysis is performed to confirm the metal loading. For example, in a study preparing gold and palladium catalysts with a nominal metal content of 2 wt%, ICP-OES analysis confirmed that the actual metal contents were close to this target value. researchgate.net Similarly, in the development of Au-TiO₂ catalysts for the electrooxidation of this compound, ICP-OES was used to analyze the chemical composition of the prepared catalysts. mdpi.com This verification is a critical quality control step in catalyst preparation and is essential for establishing structure-activity relationships. researchgate.netresearchgate.net

Table 3: ICP-OES for Elemental Composition of Catalysts in this compound-Related Research

Catalyst System	Target Element(s)	Purpose of Analysis	Finding	Source(s)
Au and Pd on various supports	Au, Pd	To determine the real metal content in the prepared catalysts.	The measured Au and Pd contents were close to the nominal value of 2 wt%.	researchgate.net
Au on TiO₂	Au	To analyze the chemical composition of the catalyst.	Used to confirm the elemental makeup for electrooxidation studies.	mdpi.com
Ni, Ru, Rh on Al₂O₃	Ni, Ru, Rh, Ce, Zr	To measure the content of various metals in catalysts for CO₂ methanation.	Confirmed that the nickel content was close to the nominal value of 13 wt%.	researchgate.net

Molecular Simulations (e.g., Molecular Docking, Molecular Dynamics)

Molecular simulations, including molecular docking and molecular dynamics, are powerful computational techniques used to investigate molecular interactions at an atomic level. nih.gov These methods are increasingly applied in this compound research to understand its binding mechanisms with biological targets or its behavior within complex systems. nih.govnih.gov

Molecular docking predicts the preferred orientation of one molecule (a ligand, such as this compound or its derivatives) when bound to a second molecule (a receptor, typically a protein) to form a stable complex. nih.gov This technique is used to screen compounds for their binding affinity to a specific target and to elucidate the key interactions, such as hydrogen bonds and hydrophobic interactions, that stabilize the complex. For example, molecular docking was used to study the interaction of this compound derivatives with phenoloxidase, a key enzyme in insects, to design potential new insecticides. nih.govsigmaaldrich.com The study identified the binding modes of the compounds within the enzyme's active site. nih.gov In another study, 2-(1,2,3-triazoyl)benzaldehydes were docked into the active sites of multiple therapeutic targets for Alzheimer's disease, including acetylcholinesterase, to evaluate their binding affinity. nih.gov

Molecular dynamics (MD) simulations provide information about the time-dependent behavior of a molecular system, allowing researchers to observe the conformational changes and stability of ligand-receptor complexes. While the provided sources focus more on docking, the insights from docking often serve as the starting point for MD simulations to further refine the understanding of the binding process and the stability of the interactions over time. For instance, computational simulations, including molecular docking, were used to analyze the host-guest interactions between this compound and a cyclodextrin-based metal-organic framework (CDMOF), calculating a binding energy of approximately -3.89 kcal mol⁻¹ for a similar guest molecule, which indicates the formation of a stable inclusion complex. researchgate.net

Environmental and Toxicological Research on Benzaldehyde

Environmental Fate and Degradation Pathways

Benzaldehyde is not considered a persistent chemical in the environment. oecd.org It partitions primarily into water (68.8%) and air (29%), with smaller amounts partitioning to soil (1.8%) and sediment (4%). researchgate.net

When released into soil or water, this compound is expected to biodegrade. oecd.org Numerous biological screening studies have confirmed that it is readily biodegradable. researchgate.netepa.gov According to the Japanese Ministry of International Trade and Industry (MITI) test, 66% of the theoretical biochemical oxygen demand (BOD) was achieved in two weeks, highlighting biodegradation as a significant environmental fate process. epa.gov

Under anaerobic conditions, the degradation is also efficient, with studies showing 95% biodegradation after 14 days. epa.gov In these anaerobic processes, benzoic acid has been identified as the principal intermediate metabolite. epa.gov Research has also explored the removal of this compound from contaminated water using materials like iron slag, where physical sorption is a major removal mechanism. nih.gov

In the atmosphere, this compound exists almost entirely in the vapor phase. epa.gov It is broken down relatively quickly by air and sunlight. oecd.org The primary degradation pathway is its reaction with photochemically-produced hydroxyl (OH) radicals. epa.gov The half-life for this atmospheric reaction is estimated to be about 30 hours. oecd.orgepa.gov Another calculation for photodegradation via reaction with OH-radicals determined a half-life (DT50) of 9.4 hours. researchgate.net

A secondary, slower atmospheric degradation pathway involves reaction with nitrate (B79036) radicals, which has a calculated atmospheric half-life of approximately 7.5 days. epa.gov The reaction between atmospheric this compound and ozone is considered too slow to be environmentally significant. epa.gov While most this compound is in the vapor phase, small amounts have been found in atmospheric aerosol particles, which can be removed from the air through wet and dry deposition; the compound has been detected in rain, snow, fog, and cloud water. epa.gov

Ecotoxicological Studies

Ecotoxicological data indicate that this compound poses a risk to various aquatic organisms.

This compound is classified as acutely toxic to fish, harmful to daphnia, and very slightly toxic to algae. oecd.orgresearchgate.net Acute toxicity values, expressed as the concentration lethal to 50% of a test population (LC50) or causing an effect in 50% of a test population (EC50), have been determined for several species.

The following table summarizes key toxicity findings for this compound in aquatic organisms.

Species	Type	Endpoint	Duration	Value (mg/L)	Source
Pimephales promelas (Fathead minnow)	Fish	LC50	24 hours	35	epa.gov
Oncorhynchus mykiss (Rainbow trout)	Fish	LC50	96 hours	11.2	oecd.org
Daphnia magna (Water flea)	Crustacean	EC50	48 hours	85.2	epa.gov
Scenedesmus quadricauda	Algae	NOEC	8 days	20	oecd.org
Mixed planktonic algae	Algae	EC50	24 hours	340	oecd.org

EC50 (Median Effective Concentration), LC50 (Median Lethal Concentration), NOEC (No-Observed-Effect-Concentration)

Research indicates that this compound has a low potential for bioaccumulation in aquatic organisms. epa.gov This is supported by an estimated Bioconcentration Factor (BCF) of 4.4. epa.gov The log Kow, another indicator of bioaccumulation potential, is 1.48. researchgate.net Furthermore, studies have shown that this compound does not build up in any specific tissue type. oecd.orgresearchgate.netnih.gov

Human Health Research and Exposure Assessments

Humans can be exposed to this compound through various routes, including diet, consumer products, and the environment. researchgate.net It is naturally present in many foods, such as almonds, apples, apricots, and cherries, as well as in essential oils. oecd.org Anthropogenic sources include vehicle exhaust, wood smoke, and tobacco smoke. oecd.org It is also used as a food and fragrance additive, leading to potential oral, dermal, and inhalation exposure. researchgate.netnih.gov One study detected this compound in the vast majority of indoor dust samples, reflecting its widespread use in household products. oecd.org

Once absorbed through the skin or lungs, this compound is distributed to well-perfused organs. oecd.orgresearchgate.net It is rapidly metabolized in the body to benzoic acid, which is then conjugated with glycine (B1666218) or glucuronic acid and excreted in the urine. researchgate.netnih.gov The compound does not accumulate in tissues. oecd.orgresearchgate.net

A 2023 study using data from the National Health and Nutrition Examination Survey (NHANES) found that this compound was detectable in over 93% of the population analyzed, with a median concentration of 1.30 ng/mL. mdpi.com The study also reported a statistical association between higher this compound concentrations and lower levels of testosterone (B1683101) and estradiol. mdpi.com

In terms of carcinogenicity, the National Toxicology Program (NTP) found no evidence of cancer-causing potential in rats, although there was some evidence of non-malignant tumor formation in mice. oecd.orgresearchgate.net Other studies have suggested that this compound may possess some carcinostatic (inhibiting cancer growth) properties. oecd.orgresearchgate.netnih.gov

Metabolic Excretion Pathways

This compound is readily absorbed following oral, dermal, and inhalation exposure. industrialchemicals.gov.au Once absorbed, it is distributed to all well-perfused organs but does not accumulate in any specific tissue. hmdb.canih.gov The metabolism of this compound is a rapid process. industrialchemicals.gov.auhmdb.ca The primary metabolic pathway involves the oxidation of this compound to benzoic acid. hmdb.caresearchgate.netwikipedia.org This conversion can occur in the skin and is catalyzed by aldehyde dehydrogenase (ALDH) enzymes, particularly the ALDH1A1 isoform found in red blood cells. researchgate.netnih.gov

Following this initial oxidation, the resulting benzoic acid undergoes Phase II metabolism, where it forms conjugates with either glycine or glucuronic acid. hmdb.caresearchgate.net These water-soluble conjugates are then efficiently eliminated from the body. merckvetmanual.com The primary route of excretion for these metabolites is through the renal system, in the urine. hmdb.canih.govwikipedia.orgnih.gov

In a study involving rats exposed to radiolabelled this compound via inhalation for two minutes, the compound was rapidly absorbed and distributed. nih.gov The peak radioactivity in most organs occurred just 1.5 minutes after exposure. nih.gov Excretion was also swift, with the kidneys containing 17% of the administered radioactivity within 5 minutes. nih.gov The primary metabolite identified in the urine co-chromatographed with hippuric acid, the glycine conjugate of benzoic acid. nih.gov This indicates a rapid and efficient metabolic and excretory process in mammals. hmdb.canih.gov

Step	Process	Primary Metabolite	Key Enzyme(s)	Excretion Product(s)	Primary Excretion Route
Phase I	Oxidation	Benzoic Acid	Aldehyde Dehydrogenase (ALDH), particularly ALDH1A1	N/A	N/A
Phase II	Conjugation	Benzoic Acid	N/A	Hippuric Acid (Glycine conjugate), Benzoate (B1203000) Glucuronide (Glucuronic acid conjugate)	Urine

Potential for Mutagenic and Cytotoxic Effects

The mutagenic and cytotoxic potential of this compound has been the subject of numerous studies, with varied results depending on the test system and concentrations used. nih.govnih.gov

Research on cultured human lymphocytes demonstrated that this compound exerts cytotoxic effects. researchgate.netnih.gov Treatment with concentrations of 10, 25, and 50 μg/mL led to a significant increase in cytotoxicity and a decrease in cell proliferation at both 6 and 24 hours. researchgate.netnih.gov At these same concentrations, the Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) assay revealed significant DNA damage. researchgate.netnih.gov

In genetic toxicology studies conducted by the National Toxicology Program, this compound was not found to be mutagenic in six strains of Salmonella typhimurium and did not induce chromosomal aberrations in Chinese hamster ovary (CHO) cells, with or without metabolic activation. nih.gov However, it did induce an increase in sister chromatid exchanges in CHO cells, both with and without metabolic activation. nih.gov Furthermore, this compound gave positive results in a mouse lymphoma forward mutation assay, inducing increases in trifluorothymidine-resistant mouse lymphoma L5178Y cells without exogenous metabolic activation. nih.govindustrialchemicals.gov.au

Studies using the fruit fly, Drosophila melanogaster, have also indicated genotoxic potential. nih.govsemanticscholar.org Dietary exposure to this compound was found to be genotoxic to the larvae, leading to nuclear deformations in hemocytes and neuroblasts, which may be responsible for observed cell death and developmental delays. nih.gov

Conversely, some research has pointed to bio-antimutagenic properties. In a study using Escherichia coli, this compound and several of its derivatives were shown to decrease the mutation frequency induced by the mutagen 4-nitroquinoline (B1605747) I-oxide (4NQO). tandfonline.com This suggests that the aldehyde radical may be important for this protective activity. tandfonline.com

Test System	Endpoint Measured	Result	Reference
Human Lymphocytes	Cytotoxicity & Cell Proliferation	Increased cytotoxicity, decreased proliferation at 10, 25, 50 µg/mL	researchgate.netnih.gov
Human Lymphocytes	DNA Damage (TUNEL assay)	Significant DNA damage at 10, 25, 50 µg/mL	researchgate.netnih.gov
Salmonella typhimurium (Ames test)	Mutagenicity	Negative	nih.gov
Chinese Hamster Ovary (CHO) Cells	Chromosomal Aberrations	Negative	nih.gov
Chinese Hamster Ovary (CHO) Cells	Sister Chromatid Exchanges	Positive (with and without metabolic activation)	nih.gov
Mouse Lymphoma L5178Y Cells	Forward Mutation	Positive (without metabolic activation)	nih.govindustrialchemicals.gov.au
Drosophila melanogaster	Developmental Genotoxicity	Positive (larval cell death and developmental retardation)	nih.gov
Escherichia coli	Antimutagenicity (against 4NQO)	Positive (decreased mutation frequency)	tandfonline.com

Interaction with Biological Macromolecules (e.g., Proteins)

This compound's electrophilic nature allows it to interact with biological macromolecules, particularly proteins. acs.org These interactions are significant in both its biological activity and its toxicological profile.

One of the primary targets for this compound interaction is the amino acid lysine (B10760008). researchgate.net The aldehyde group of this compound can react with the primary amino group of a lysine residue to form an imine bond. researchgate.net While these imines formed with simple benzaldehydes are typically unstable in water, they represent a mechanism for covalent interaction with proteins. researchgate.net Aldehydes can also react with other nucleophilic amino acid residues such as histidine and cysteine. nih.gov

Studies on human serum albumin (HSA), a major transport protein in the blood, show that this compound binds to it with a 1:1 stoichiometric ratio. nih.gov The primary forces driving this interaction are hydrogen bonding and hydrophobic interactions, with a minor contribution from electrostatic forces. nih.gov The binding of this compound and its derivatives can alter the conformation of HSA. nih.gov

In the context of cellular signaling, this compound has been shown to regulate protein-protein interactions. researchgate.netaacrjournals.org Research indicates that this compound can suppress the association of the 14-3-3ζ protein with its various client proteins, such as mTOR, cRaf, and STAT3, which are components of major signaling pathways often activated in cancer cells. researchgate.netaacrjournals.org This effect is achieved without significantly changing the expression levels of the 14-3-3 proteins themselves. researchgate.netaacrjournals.org this compound treatment has been observed to reduce the phosphorylation levels of 14-3-3-binding sites, thereby inhibiting the interaction. researchgate.netaacrjournals.org This disruption of protein-protein interaction networks is a key mechanism behind some of its observed biological effects. geneonline.com

Protein/Target	Type of Interaction	Observed Effect	Reference
General Proteins (Lysine residues)	Covalent bond formation	Forms an unstable imine bond with the primary amino group.	researchgate.net
General Proteins (Histidine, Cysteine residues)	Nucleophilic addition	Potential for Michael-type addition.	nih.gov
Human Serum Albumin (HSA)	Non-covalent binding	Binds at a 1:1 ratio via hydrogen bonding and hydrophobic forces, altering HSA conformation.	nih.gov
14-3-3ζ Protein	Inhibition of Protein-Protein Interaction	Suppresses the association of 14-3-3ζ with its client proteins (e.g., mTOR, cRaf, STAT3).	researchgate.netaacrjournals.org

Industrial and Applied Research Perspectives

Process Optimization for Industrial Production

The industrial manufacturing of benzaldehyde, primarily through the oxidation of toluene (B28343), is a focal point of extensive research aimed at enhancing efficiency and cost-effectiveness. The conventional approach involving the direct oxidation of toluene often contends with a significant challenge: an inverse relationship between conversion rates and selectivity. researchgate.net High conversion of toluene tends to lead to lower selectivity for this compound, with increased formation of byproducts. researchgate.net Consequently, research efforts are concentrated on optimizing reaction conditions and developing advanced catalytic systems.

A primary goal in the industrial production of this compound from toluene is to simultaneously achieve high conversion of the raw material and high selectivity towards the desired aldehyde product. The liquid phase oxidation of toluene is a prominent method, often utilizing air as the oxidant in an acetic acid solvent with a transition metal catalyst. tsijournals.com The oxidation process is sequential, proceeding from toluene to benzyl (B1604629) alcohol, then to this compound, and finally to benzoic acid. mdpi.com Achieving high selectivity for this compound is challenging because it is more susceptible to oxidation than toluene itself. mdpi.com

Research has demonstrated that catalyst composition is critical. For instance, a bimetallic catalyst system of Cu(OAc)₂-SnCl₂ with a NaBr promoter in acetic acid has been investigated for the liquid phase oxidation of toluene. tsijournals.com Studies show that catalyst concentration, temperature, and pressure significantly influence both toluene conversion and selectivity towards this compound. tsijournals.com Another approach involves using nanometer-sized Co-ZIF catalysts, which have shown high toluene conversion (92.30%) and excellent this compound selectivity (91.31%) under relatively mild conditions (313 K and 0.12 MPa O₂). nih.gov The presence of N-hydroxyphthalimide (NHPI) as a co-catalyst was found to be a key factor in achieving this high yield. nih.gov

Further studies have explored bimetallic Cu-V oxides supported on amorphous SiO₂ using peroxydisulfate (B1198043) (PDS) as the oxidant. This system achieved a toluene conversion of 84.1% with a this compound selectivity of 87.3%. rsc.org The synergistic interaction between the copper and vanadium species was identified as crucial for the enhanced catalytic performance. rsc.org

Table 1: Performance of Various Catalytic Systems in Toluene Oxidation

Catalyst System	Oxidant/Conditions	Toluene Conversion (%)	This compound Selectivity (%)	Source
Co-ZIF / NHPI	O₂, 0.12 MPa, 313 K	92.30	91.31	nih.gov
Cu-V oxides / SiO₂	PDS	84.1	87.3	rsc.org
Cu(OAc)₂-SnCl₂-NaBr	Air, Acetic Acid	11.2	64.2	tsijournals.com
MnMoO₄	-	26.02	73.66	acs.org
Fe-MCM-48 (6% w/w)	Solvent-free, 353 K	-	88.1	researchgate.net

A significant challenge in toluene oxidation is the formation of byproducts, which complicates purification and generates waste. The primary byproducts are benzyl alcohol, resulting from incomplete oxidation, and benzoic acid, from the over-oxidation of this compound. mdpi.comacs.org Minimizing these byproducts is synonymous with increasing selectivity and is a key aspect of process optimization.

The choice of catalyst and reaction conditions plays a direct role in controlling the product distribution. For example, in studies using Co-ZIF catalysts, higher reaction temperatures promoted the conversion of this compound into benzoic acid, thus reducing selectivity. nih.gov Similarly, with Cu/Sn/Br catalyst systems, higher toluene conversion levels were associated with a decrease in this compound selectivity and a corresponding increase in benzoic acid formation. tsijournals.com

The development of highly selective catalysts is a direct strategy for waste reduction. A sustainable method using an NH₄VO₃ catalyst with H₂O₂ as the oxidant in a biphasic system was reported to be highly selective, yielding this compound with no detectable traces of benzyl alcohol or benzoic acid. mdpi.com This high selectivity simplifies downstream processing and aligns with green chemistry principles by minimizing waste streams. mdpi.com The traditional production of this compound often involves toluene chlorination followed by hydrolysis, a process that generates a large volume of waste. researchgate.net Therefore, shifting towards direct, selective oxidation of toluene using heterogeneous catalysts is preferable, as the only theoretical side product is water. researchgate.net

Development of Sustainable and Eco-friendly Manufacturing Processes

There is a growing imperative to develop sustainable and environmentally friendly methods for this compound production, moving away from processes that use hazardous materials or generate significant waste. tsijournals.com This includes the use of green oxidants, reusable catalysts, and bio-based feedstocks.

One eco-friendly approach involves the oxidation of toluene using molecular oxygen or hydrogen peroxide, which are considered green oxidants, in place of stoichiometric heavy metal oxidants like chromium or manganese compounds. mdpi.commisericordia.edu The use of heterogeneous catalysts, such as metal oxides on silica (B1680970) supports or metal-organic frameworks (MOFs), is a cornerstone of green process design. nih.govrsc.org These catalysts are easily separated from the reaction mixture and can be recycled, reducing waste and operational costs. nih.gov For instance, gold nanoparticles supported on a mesoporous ORMOSIL support have been used for the selective oxidation of benzyl alcohol to this compound using oxygen under mild conditions, with the catalyst demonstrating high stability and reusability. acs.org

Another avenue for sustainable production is the use of renewable, bio-based raw materials. Natural this compound can be produced from cinnamaldehyde (B126680), which is obtained from cassia oil. wikipedia.org The process involves a retro-aldol reaction where cinnamaldehyde is heated with a base. wikipedia.org A green synthesis method has been developed using ozone and a V₂O₅/TiO₂ catalyst to convert natural cinnamaldehyde into this compound. google.com Furthermore, research has demonstrated the eco-friendly degradation of amygdalin (B1666031), found in apricot kernel debitterizing wastewater, to produce this compound using the β-glucosidase enzyme naturally present in apricot kernel powder. mdpi.com This method not only produces this compound but also utilizes a waste byproduct from the food industry. mdpi.com

Applications in Advanced Organic Synthesis

This compound's chemical structure, featuring a reactive aldehyde group attached to a benzene (B151609) ring, makes it an exceptionally versatile intermediate in advanced organic synthesis. chemicalbull.comfiveable.me It serves as a fundamental building block for a wide array of more complex molecules across various industries.

This compound is a key starting material or intermediate in the synthesis of numerous high-value chemical products. mdpi.comchemicalbull.com

Pharmaceuticals: It is a precursor for synthesizing a range of pharmaceutical compounds, including certain antibiotics, antihistamines, and cardiovascular drugs. chemicalbull.com For example, it is used in the synthesis of mandelic acid, an intermediate for various pharmaceuticals, through a cyanohydrin formation reaction. wikipedia.org

Agrochemicals: The agrochemical industry utilizes this compound for the production of herbicides, insecticides, and fungicides. chemicalbull.com

Dyes and Pigments: this compound is a precursor to several classes of dyes, including acridine (B1665455) and triphenylmethane (B1682552) (TPM) dyes. wikipedia.org

Flavors and Fragrances: Its characteristic almond scent makes it a valuable component in the formulation of flavors and fragrances for food, cosmetics, and perfumes. chemicalbull.com

This compound is a direct precursor to two industrially significant carboxylic acids: benzoic acid and cinnamic acid.

Benzoic Acid: this compound is readily oxidized to benzoic acid. wikipedia.org This oxidation can occur simply upon exposure to air at room temperature, making benzoic acid a common impurity in laboratory samples of this compound. wikipedia.org For industrial synthesis, this conversion is often carried out using oxidizing agents in a controlled process. chemicalbull.com

Cinnamic Acid: Cinnamic acid is synthesized from this compound through condensation reactions. A well-known method is the Perkin reaction, where this compound reacts with acetic anhydride (B1165640) in the presence of a weak base like sodium acetate (B1210297). wikipedia.orgquora.com Another route is the Knoevenagel condensation, involving the reaction of this compound with malonic acid. quora.com

Encapsulation Technologies for this compound (e.g., with β-Cyclodextrin)

This compound, a prominent aromatic aldehyde, is utilized across various industries, from fragrances and flavorings to pharmaceuticals. sprchemical.com However, its practical application is often hampered by its chemical instability, particularly its susceptibility to oxidation into benzoic acid and its high volatility. mdpi.comresearchgate.net To overcome these limitations and enhance its functionality, encapsulation technologies have been developed. These technologies aim to protect this compound from degradation, reduce its volatility, and control its release rate. mdpi.com Among the various materials used for encapsulation, β-cyclodextrin has emerged as a particularly effective host molecule.

β-Cyclodextrins are cyclic oligosaccharides composed of seven glucopyranose units linked by α-(1,4) glycosidic bonds. researchgate.netyoutube.com Structurally, they resemble a truncated cone or a donut, with a hydrophobic (lipophilic) inner cavity and a hydrophilic outer surface. youtube.comulprospector.com This unique structure allows β-cyclodextrin to form inclusion complexes with a wide range of "guest" molecules that are appropriately sized and non-polar, like this compound. youtube.comnih.gov The encapsulation of this compound within the β-cyclodextrin cavity effectively shields it from environmental factors such as oxygen, light, and heat, thereby improving its stability. mdpi.comnih.gov This complexation is a reversible process, driven by non-covalent interactions. nih.gov

The formation of a this compound-β-cyclodextrin (bz-β-CD) inclusion complex is a key strategy to enhance the compound's utility. Research has demonstrated that this encapsulation is a viable solution to address the challenges associated with this compound's inherent instability. mdpi.com The most common stoichiometry for these inclusion complexes is 1:1, meaning one molecule of this compound is encapsulated within one molecule of β-cyclodextrin. nih.govnih.govscielo.br

Several methods can be employed to prepare these inclusion complexes, including co-precipitation, kneading, and slurry methods. ulprospector.comscielo.brresearchgate.net The choice of method can influence the efficiency of the encapsulation process. researchgate.net For instance, one common laboratory procedure involves creating an aqueous slurry of β-cyclodextrin, adding this compound, mixing thoroughly to facilitate complexation, and then drying the mixture to obtain a stable powder of the inclusion complex. ulprospector.com

The successful formation and characterization of the bz-β-CD complex are confirmed through various analytical techniques. Fourier Transform Infrared Spectroscopy (FTIR) can show shifts in characteristic absorption bands, indicating the inclusion of the guest molecule within the host cavity. mdpi.comresearchgate.net Thermal analysis methods like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are crucial for evaluating the thermal stability of the encapsulated this compound. mdpi.comresearchgate.netscielo.br TGA results typically show that the encapsulated this compound has a higher decomposition temperature compared to the free compound, while DSC can reveal changes in melting points, further confirming complex formation. mdpi.comresearchgate.net

Studies on the release kinetics of this compound from the β-cyclodextrin complex show that encapsulation provides a controlled and sustained release profile, which is beneficial for applications in active food packaging and preservation. mdpi.comresearchgate.net The release is often triggered by environmental conditions such as temperature and moisture. ulprospector.com For example, research has shown that the release of this compound from the complex increases with rising temperatures. researchgate.net This controlled release mechanism enhances the antimicrobial and antioxidant effects of this compound over a longer period. mdpi.com

Research Findings on this compound-β-Cyclodextrin Encapsulation

The table below summarizes key findings from studies on the encapsulation of this compound with β-cyclodextrin, highlighting the methods, characterization, and outcomes.

Study Focus	Method of Preparation	Key Characterization Techniques	Primary Findings & Outcomes	Stoichiometry	Reference
Encapsulation of this compound from Apricot Kernel Wastewater	Slurry Complexation/Co-precipitation	FTIR, TGA, Molecular Docking	Successful encapsulation confirmed; enhanced thermal stability and antifungal activity against Botrytis cinerea. Controlled release kinetics observed.	Not explicitly stated, but 1:1 is typical.	mdpi.comresearchgate.net
Molecular Complexation Analysis	Not specified	HPLC, NMR, Mass Spectrometry	Confirmed the formation of a stable inclusion complex. The study focused on the chemical characterization and stability of the complex.	1:1	nih.gov
General Encapsulation of Volatiles	Co-precipitation	DSC, TGA, XRD, FTIR	Encapsulation improves thermal stability. DSC and TGA showed endothermic peaks indicating complexation.	Typically 1:1	researchgate.net
Thermodynamics of Complex Formation	Co-precipitation	Fluorescence Spectroscopy, Job Plot	The formation of the inclusion complex was found to be a spontaneous and enthalpy-driven process.	1:1	scielo.br

The encapsulation of this compound in β-cyclodextrin significantly enhances its practical value in various industrial applications. By forming a stable inclusion complex, the volatility of this compound is reduced, and its shelf-life is extended due to protection from oxidative degradation. mdpi.comulprospector.com These stabilized microcapsules can be incorporated into materials like food packaging films to create active packaging systems that slowly release this compound, providing sustained antimicrobial and antioxidant effects to preserve food products. mdpi.comnih.gov

Q & A

Q. What analytical techniques are recommended for quantifying benzaldehyde in complex matrices like floral extracts?

Gas chromatography-mass spectrometry (GC-MS) is the primary method, achieving detection limits of 1 mg/kg in floral elixirs through optimized column selection (e.g., polar capillary columns) and splitless injection modes . High-performance liquid chromatography (HPLC) with UV detection (λ = 254 nm) is suitable for aqueous samples, while surface-enhanced Raman spectroscopy (SERS) offers rapid screening but requires nanoparticle functionalization to improve sensitivity (LoD = 31.7 μM) .

Q. How should researchers ensure safe handling and storage of this compound in laboratory settings?

Key protocols include:

• Using fume hoods for volatile exposure control (vapor pressure = 0.3 kPa at 20°C)
• Storing in amber glass containers under inert gas (N₂/Ar) to prevent autoxidation
• Emergency measures: Immediate flushing with water for eye/skin contact (15+ minutes) and activated charcoal administration for ingestion

Q. What structural features of this compound influence its reactivity in organic synthesis?

The electron-deficient carbonyl group (C=O stretching at ~1700 cm⁻¹) facilitates nucleophilic addition, while the aromatic ring directs electrophilic substitution (meta/para selectivity). Torsional barriers (4.90 kcal/mol for C₆H₅CHO) restrict aldehyde group rotation, impacting stereochemical outcomes in reactions like benzoin condensation .

Advanced Research Questions

Q. How can Response Surface Methodology (RSM) optimize this compound synthesis from amygdalin degradation?

A Box-Behnken design with three factors (time, temperature, pH) and 15 experimental runs identifies optimal conditions :

Factor	Low Level	High Level
Time (h)	24	72
Temperature (°C)	35	55
pH	4.0	6.0
Quadratic models predict a maximum yield (22% increase) at 48h, 45°C, pH 5.2. Validation requires ANOVA (R² > 0.9) and confirmation runs with ≤5% error .

Q. What challenges arise in determining this compound's ground-state conformation via spectroscopy?

Vapor-phase IR/UV data contradict planar models, showing temperature-dependent band broadening attributed to dual-minimum potential surfaces . Microwave spectroscopy (17.5–40 GHz) resolves torsional states (113.8 cm⁻¹ for C₆H₅CHO) and quantifies vibration-rotation coupling, necessitating hybrid DFT/MD simulations to map non-planar geometries .

Q. How does this compound adsorb on ice surfaces, and what environmental implications does this have?

Adsorption isotherms (233–253 K) reveal strong binding (ΔHₐds = -61.4 kJ/mol) via parallel orientation at low coverage, transitioning to perpendicular H-bonding (C=O to ice) and π-stacking at higher densities . Monte Carlo simulations align with experimental data (R² = 0.98), suggesting this compound acts as an ice-nucleating agent in atmospheric chemistry .

Q. What limits the detection of this compound using Localized Surface Plasmon Resonance (LSPR)?

LSPR sensitivity drops exponentially for this compound (LoD = 31.7 μM) due to weak dipole interactions with 4-ATP-functionalized nanoparticles. Comparative studies show GC-MS outperforms LSPR by 3 orders of magnitude in trace analysis .

Q. How do mixed acid conditions influence this compound nitration kinetics?

Nitration with HNO₃/H₂SO₄ (5.27 mol/L H₂SO₄) follows pseudo-first-order kinetics (k = 0.024 min⁻¹ at 20°C), favoring 3-nitrothis compound (85% selectivity). Side-chain oxidation to benzoic acid is minimized by maintaining H₂O < 10% .

Methodological Recommendations

• Contradiction Resolution : Combine rotational spectroscopy with ab initio calculations to address structural discrepancies .
• Environmental Analysis : Use flow tube reactors coupled with mass spectrometry for ice-adsorption studies .
• Synthetic Optimization : Apply RSM after single-factor screening to reduce experimental runs by 40% .